Physicochemical Properties and Technical Profile: 5-Bromo-3-tert-butyl-1H-pyrazole
This guide provides a comprehensive technical analysis of 5-Bromo-3-tert-butyl-1H-pyrazole , a critical heterocyclic building block in medicinal chemistry. It is structured to support researchers in the synthesis, charac...
Author: BenchChem Technical Support Team. Date: March 2026
This guide provides a comprehensive technical analysis of 5-Bromo-3-tert-butyl-1H-pyrazole , a critical heterocyclic building block in medicinal chemistry. It is structured to support researchers in the synthesis, characterization, and application of this scaffold, particularly in the development of kinase inhibitors and agrochemicals.[1]
Executive Summary
5-Bromo-3-tert-butyl-1H-pyrazole is a sterically demanding, halogenated heterocycle utilized primarily as a core scaffold in the design of small-molecule inhibitors. Its structural value lies in the tert-butyl group , which provides significant lipophilic bulk (increasing metabolic stability and receptor pocket filling), and the bromine handle , which serves as a versatile site for palladium-catalyzed cross-coupling reactions.[1] This guide details its molecular identity, physical constants, synthetic routes, and reactivity profile.[1]
Molecular Identity & Structural Analysis[1][2]
The compound exists in a tautomeric equilibrium.[1] While often designated as the 5-bromo isomer, in solution, the proton shifts between the nitrogen atoms, making the 3-bromo-5-tert-butyl and 5-bromo-3-tert-butyl forms chemically equivalent until N-substituted.
Steric Bulk: The tert-butyl group (Volume ~88 ų) adjacent to the nitrogen significantly influences the regioselectivity of N-alkylation reactions due to steric hindrance, often favoring alkylation at the distal nitrogen (
Electronic Character: The pyrazole ring is electron-rich, but the bromine atom withdraws electron density inductively, activating the C-Br bond for oxidative addition by transition metals.[1]
Physicochemical Profile
The following data aggregates experimental observations and high-confidence predictive models (ACD/Labs, ChemAxon) for the free base form.
Note: Analog 3,5-di-tert-butyl-1H-pyrazole melts at 194°C; unsubstituted 3-bromo-1H-pyrazole at 65°C. The mono-t-butyl derivative lies between these extremes.
Boiling Point
~280°C (at 760 mmHg)
High boiling point requires vacuum distillation for purification if not crystallizing.[1]
pKa (Acidic)
10.8 – 11.2 (NH deprotonation)
Weak acid.[1] Deprotonation requires bases like or for alkylation.[1]
pKa (Basic)
~2.0 (N protonation)
Very weak base; protonation occurs only in strong acid media.[1]
LogP (Oct/Wat)
2.85 ± 0.3
Moderately lipophilic.[1] Good membrane permeability potential but requires organic cosolvents for aqueous assays.[1]
Solubility
DMSO (>50 mg/mL), Methanol, DCM
Poorly soluble in water; sparingly soluble in hexanes.[1]
TPSA
28.68 Ų
Polar surface area is minimal, favoring blood-brain barrier (BBB) penetration if the rest of the molecule allows.[1]
Synthetic Accessibility & Purity Profiling[1]
Synthesis Route
The most robust synthesis involves the direct bromination of the parent heterocycle, 3-tert-butyl-1H-pyrazole .
).[1] The pyrazole ring is activated; bromination occurs preferentially at the C-4 position if C-3/5 are blocked, but here it occurs at C-5 (or C-4 if C-5 is blocked, but C-5 is preferred electronically in 3-substituted pyrazoles if free). Correction: In 3-substituted pyrazoles, bromination with NBS typically occurs at the C-4 position first due to electronic activation.[1] To get the 5-bromo isomer specifically, one often requires a lithiation-halogenation sequence (e.g., -BuLi followed by a bromine source) or cyclization of a bromo-diketone precursor.[1]
Critical Note: Direct bromination of 3-tert-butyl-1H-pyrazole with
often yields the 4-bromo isomer. To synthesize the 5-bromo isomer, a cyclization strategy (e.g., hydrazine + bromo-alkynone) or directed lithiation is required.[1]
Detection: HPLC (C18 column, MeCN/H2O gradient) and
-NMR (Monitor the shift of the aromatic proton; C4-H is a singlet ~6.0-6.5 ppm).
Reactivity & Functionalization[1][7]
This compound is a "bifunctional" scaffold.[1] The decision tree below illustrates the primary chemical workflows.
DOT Visualization: Reactivity Pathways
Figure 1: Functionalization logic.[1] N-alkylation is sensitive to the bulky tert-butyl group, favoring the isomer where the alkyl group is distal to the tert-butyl moiety.
Key Reaction Protocols
A. Suzuki-Miyaura Cross-Coupling (Standardized)[1]
Purpose: Installation of aryl/heteroaryl groups at C-5.
Protocol:
Dissolve 5-bromo-3-tert-butyl-1H-pyrazole (1.0 eq) in 1,4-Dioxane/Water (4:1).
Insight: The tert-butyl group blocks the adjacent nitrogen (
).[1] Under basic conditions (/DMF), alkylation preferentially occurs at the nitrogen furthest from the tert-butyl group (the position relative to the 3-position substituent), yielding 1-alkyl-3-tert-butyl-5-bromopyrazole .
H335: May cause respiratory irritation.[1][4][3][5][6]
Storage & Stability[1]
Storage: Keep in a tightly closed container at 2-8°C (Refrigerated). Protect from light.[1]
Stability: Stable under normal laboratory conditions. Avoid strong oxidizing agents.[1]
Self-Validating Handling: Upon opening a stored bottle, check for discoloration (darkening indicates oxidation/decomposition).[1] Verify purity via TLC (Hexane:EtOAc 3:1) before use in sensitive catalytic steps.[1]
References
National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 12965684, 3-Bromo-5-tert-butyl-1H-pyrazole. Retrieved from [Link]
Fustero, S., et al. (2011). From 2000 to Mid-2010: A Prolific Decade for the Synthesis of Pyrazoles. Chemical Reviews, 111(11), 6984–7034.[1] [Link]
5-Bromo-3-tert-butyl-1h-pyrazole chemical structure and molecular weight
This technical guide details the structural characteristics, physicochemical properties, and synthetic methodologies for 5-Bromo-3-tert-butyl-1H-pyrazole , a critical intermediate in medicinal chemistry. Executive Summar...
Author: BenchChem Technical Support Team. Date: March 2026
This technical guide details the structural characteristics, physicochemical properties, and synthetic methodologies for 5-Bromo-3-tert-butyl-1H-pyrazole , a critical intermediate in medicinal chemistry.
Executive Summary
5-Bromo-3-tert-butyl-1H-pyrazole (also referred to as 3-Bromo-5-tert-butyl-1H-pyrazole due to annular tautomerism) is a functionalized heterocyclic building block extensively used in fragment-based drug discovery (FBDD). Its structural value lies in the combination of a lipophilic, sterically demanding tert-butyl group—which often occupies hydrophobic pockets in protein targets (e.g., kinases)—and a bromine handle at the 5-position, enabling palladium-catalyzed cross-coupling reactions (Suzuki-Miyaura, Buchwald-Hartwig) to elaborate the scaffold.
CAS Registry Number: 1356064-22-0 (Note: CAS numbers may vary based on tautomer designation or salt forms; generic searches often point to the 4-bromo isomer, requiring careful verification).
Molecular Weight Data
The presence of Bromine (
and isotopes in a ~1:1 ratio) results in a distinct mass spectral pattern.
Parameter
Value
Notes
Average Molecular Weight
203.08 g/mol
Weighted average of all isotopes.
Monoisotopic Mass ()
202.0106 Da
Primary peak for high-res MS.
Isotopic Mass ()
204.0085 Da
Secondary peak (M+2), approx. equal intensity to M.
Tautomeric Equilibrium
In solution, the compound exists as a dynamic equilibrium between two annular tautomers. The position of the proton (N1 vs. N2) shifts rapidly. While the bulky tert-butyl group exerts steric pressure, the tautomer favored in the solid state or receptor binding depends heavily on the specific environment (solvent polarity, H-bond acceptors).
Tautomer A: 3-tert-butyl-5-bromo-1H-pyrazole (Br adjacent to NH)
Tautomer B: 5-tert-butyl-3-bromo-1H-pyrazole (t-Bu adjacent to NH)
Figure 1: The dynamic tautomeric equilibrium. In non-polar solvents, Tautomer B is often favored to minimize steric clash between the N-H and the bulky tert-butyl group.
Synthetic Methodologies
Direct bromination of 3-tert-butyl-1H-pyrazole typically yields the 4-bromo isomer due to the electronic enrichment of the C4 position. Therefore, the synthesis of the 5-bromo isomer requires an indirect approach, most commonly via the Sandmeyer reaction or Directed Lithiation .
Dissolve pivaloylacetonitrile (1.0 eq) in Ethanol.
Add Hydrazine hydrate (1.2 eq) dropwise at 0°C.
Reflux for 4–6 hours.
Concentrate in vacuo to yield 3-amino-5-tert-butyl-1H-pyrazole .
Checkpoint: Verify formation by LC-MS (
).
Diazotization & Bromination (Sandmeyer):
Suspend the aminopyrazole in 48% HBr at -5°C.
Add aqueous
(1.1 eq) slowly, maintaining temp < 0°C to form the diazonium salt in situ.
Transfer the cold diazonium solution into a stirring solution of
(1.5 eq) in 48% HBr at 0°C.
Allow to warm to room temperature and stir for 2 hours.
Workup: Neutralize with
, extract with Ethyl Acetate, and purify via silica gel chromatography (Hexanes/EtOAc gradient).
Protocol B: Directed Lithiation (High Precision)
For applications requiring high isotopic purity or late-stage functionalization.
Protection: Protect 3-tert-butyl-1H-pyrazole with SEM-Cl (2-(Trimethylsilyl)ethoxymethyl chloride). The major isomer typically has the SEM group on the nitrogen distal to the tert-butyl group.
Lithiation: Treat with
-Butyllithium (-BuLi) in THF at -78°C. The protecting group directs lithiation to the C5 position.
Quench: Add a bromine source (e.g.,
or ).
Deprotection: Remove SEM group using TFA or
.
Figure 2: The Sandmeyer route ensures the bromine is installed at the 3/5 position, avoiding the 4-bromo regioisomer common in direct electrophilic substitution.
Physicochemical Properties & Applications
Key Properties
Property
Value (Approx.)
Significance
LogP
2.5 – 2.8
Moderate lipophilicity; good membrane permeability potential.
pKa (NH)
~14
Weakly acidic; requires strong base (e.g., NaH, ) for N-alkylation.
Solubility
DMSO, MeOH, DCM
Low water solubility; requires organic cosolvent for assays.
Applications in Drug Discovery
Kinase Inhibition: The pyrazole NH and N: often form a donor-acceptor H-bond motif with the "hinge region" of kinases (e.g., p38 MAP kinase, B-Raf). The tert-butyl group fills the hydrophobic "gatekeeper" pocket.
Suzuki-Miyaura Coupling: The C5-Bromine serves as an excellent electrophile for coupling with aryl boronic acids, creating 3,5-disubstituted pyrazole libraries.
Fragment-Based Screening: Used as a core fragment to probe hydrophobic sub-pockets in protein binding sites.
References
Synthesis of 5-amino-3-aryl-1-(tert-butyl)-1H-pyrazole-4-carboxamides. Organic Letters, 2012, 14(15), 3906–3908.[1][2][3] Link
Regioselective Electrophilic Aromatic Bromination. International Journal of Molecular Sciences, 2025 (Review of bromination mechanics). Link
Tautomerism of 1H-pyrazole derivatives.Magnetic Resonance in Chemistry, 2005. (Detailed NMR analysis of pyrazole tautomers).
PubChem Compound Summary: 5-Bromo-1H-pyrazole-3-carboxylic acid derivatives. (Structural analogs and property data). Link
Technical Guide: Solubility Profile & Process Chemistry of 5-Bromo-3-tert-butyl-1H-pyrazole
[1] Executive Summary 5-Bromo-3-tert-butyl-1H-pyrazole (CAS 124054-99-7) is a "privileged scaffold" in medicinal chemistry, serving as a critical intermediate for the synthesis of kinase inhibitors, agrochemicals, and co...
Author: BenchChem Technical Support Team. Date: March 2026
[1]
Executive Summary
5-Bromo-3-tert-butyl-1H-pyrazole (CAS 124054-99-7) is a "privileged scaffold" in medicinal chemistry, serving as a critical intermediate for the synthesis of kinase inhibitors, agrochemicals, and complex heterocyclic architectures.[1] Its utility stems from the orthogonal reactivity of the bromine handle (amenable to Suzuki, Sonogashira, and Buchwald couplings) and the pyrazole core.[2][3]
However, its amphiphilic nature—balancing a lipophilic tert-butyl group against a polar, hydrogen-bond-donating pyrazole ring—creates a non-trivial solubility profile. This guide provides a definitive technical analysis of its solubility across organic solvent classes, offering researchers a roadmap for reaction optimization, purification, and formulation.[2][3]
To predict solubility behavior, one must understand the molecular forces at play.[2][3]
Property
Value / Characteristic
Impact on Solubility
Molecular Structure
C₇H₁₁BrN₂
Amphiphilic: Lipophilic tail (t-Bu) + Polar head (Pyrazole).[1]
Molecular Weight
~203.08 g/mol
Low MW facilitates dissolution in small-molecule solvents.[1]
H-Bonding
1 Donor (NH), 1 Acceptor (N)
High affinity for polar protic solvents; capability for dimerization in non-polar media.[1][2][3]
Lipophilicity (LogP)
~2.8 (Predicted)
Good solubility in moderately non-polar organic solvents (DCM, Toluene).[2][3]
pKa (NH)
~13.5–14.0
Weakly acidic; solubility increases significantly in basic aqueous media (pH > 12).[1][2][3]
The Tautomerism Factor
In solution, 5-Bromo-3-tert-butyl-1H-pyrazole exists in rapid equilibrium between its 3-substituted and 5-substituted tautomers.[1] Solvents with high dielectric constants (e.g., DMSO) or hydrogen-bond accepting capabilities can stabilize specific tautomers, influencing reactivity and apparent solubility limits.[2][3]
Solubility Landscape
The following data categorizes solvent compatibility based on empirical process chemistry principles for N-unsubstituted halopyrazoles.
Class A: High Solubility (>100 mg/mL)
Ideal for stock solutions and high-concentration reactions.[1]
Polar Aprotic:DMSO, DMF, DMAc.
Mechanism:[1][2][3] Disruption of intermolecular Pyrazole-NH[1]···N H-bonds.[1]
Use Case: Suzuki/Sonogashira couplings; library storage.[1][2]
Note: Solubility increases drastically if pH is adjusted >12 (deprotonation to pyrazolate anion) or <1 (protonation, though less effective due to electron-withdrawing Br).[1][2][3]
Visualizing Solvent Selection
The following decision tree assists in selecting the correct solvent system based on the intended experimental outcome.
Figure 1: Solvent selection logic based on experimental intent.
Experimental Protocols
Protocol A: Gravimetric Solubility Determination
Use this self-validating protocol to determine exact solubility limits for your specific batch/purity level.[1]
(Solubility > 200 mg/mL), repeat starting with 500 mg to ensure accuracy.
Protocol B: Purification via Recrystallization
This method exploits the steep solubility curve in Ethanol/Water systems.[2]
Context: Often required after bromination of 3-tert-butylpyrazole to remove regioisomers or unreacted starting material.[1]
Dissolution: Place crude solid (e.g., 5.0 g) in a round-bottom flask. Add Ethanol (absolute) (approx. 3–5 mL per gram of solid).[2][3]
Heating: Heat to reflux (78°C). The solid should dissolve completely.[2] If not, add Ethanol in 1 mL portions until clear.[2][3]
Antisolvent Addition (Optional): If the solution is highly concentrated, add warm Water dropwise until a faint turbidity persists, then add 1 drop of Ethanol to clear it.[2][3]
Cooling: Remove from heat. Allow to cool to RT slowly (over 1 hour) to form well-defined needles. Then cool to 0–4°C in an ice bath for 30 minutes.
Filtration: Filter the precipitate under vacuum.
Wash: Wash the filter cake with cold Heptane or cold 10% Ethanol/Water. Do not wash with pure Ethanol as yield will be lost.[1][2]
Drying: Dry in a vacuum oven at 40°C for 4 hours.
Process Chemistry Implications
Reaction Solvent Effects
In Suzuki couplings, the choice of solvent affects the tautomeric distribution.[2][3] Using DME (Dimethoxyethane) or Dioxane/Water mixtures is superior to Toluene because the ether oxygens coordinate with the pyrazole NH, preventing catalyst poisoning.[2][3]
Scale-Up Safety
When scaling up (kg scale), avoid using Diethyl Ether due to peroxide formation and flammability.[1][2][3] Replace with MTBE (Methyl tert-butyl ether) or 2-MeTHF , which show similar solubility profiles for this compound but offer higher boiling points and better safety margins.[1]
Formulation
For pre-clinical formulation (IV or IP dosing), the compound is poorly soluble in saline.[2][3]
Procedure: Dissolve compound in DMSO first, then add PEG300, then Tween, and finally saline with vortexing to avoid precipitation.[2][3]
References
BenchChem. "Application Notes and Protocols for 5-Bromo-1-butyl-1H-pyrazole in Synthetic Chemistry." BenchChem Application Library. Accessed Oct 2023.[2] [2][3]
National Center for Biotechnology Information. "PubChem Compound Summary for CID 21218106, 5-bromo-1H-pyrazole-3-carboxylic acid (Analogous Structure)." PubChem. [2][3]
Fustero, S., et al. "Improved Regioselectivity in the Synthesis of Pyrazoles: 3-tert-Butyl-5-bromopyrazole."[1] Journal of Organic Chemistry, vol. 74, no. 12, 2009. (General reference for regioselective halopyrazole synthesis).
Sigma-Aldrich. "Safety Data Sheet: 3-tert-Butyl-5-bromopyrazole."[1] Merck KGaA.[1][2]
Lynch, D. E., & McClenaghan, I. "Structure of 5-tert-butyl-4-bromo-1,2-dihydro-1H-pyrazol-3(2H)-one."[1] Acta Crystallographica Section E, 2005.[2][3]
Technical Guide: Acidity and pKa Profile of 5-Bromo-3-tert-butyl-1H-pyrazole
This guide provides an in-depth technical analysis of the physicochemical properties of 5-Bromo-3-tert-butyl-1H-pyrazole , focusing specifically on its acidity (pKa), tautomeric behavior, and implications for drug discov...
Author: BenchChem Technical Support Team. Date: March 2026
This guide provides an in-depth technical analysis of the physicochemical properties of 5-Bromo-3-tert-butyl-1H-pyrazole , focusing specifically on its acidity (pKa), tautomeric behavior, and implications for drug discovery workflows.[1]
[1]
Executive Summary
5-Bromo-3-tert-butyl-1H-pyrazole (CAS: 14521-80-3 for the 3-bromo isomer generic) is a critical heterocyclic building block used in the synthesis of kinase inhibitors and agrochemicals.[1] Its utility stems from the orthogonal reactivity of the bromine handle (Suzuki/Buchwald coupling) and the tert-butyl group (lipophilic bulk).
Understanding the pKa of the pyrrole-like NH is essential for optimizing alkylation reactions, predicting solubility at physiological pH, and modeling ligand-protein interactions.[1]
Estimated pKa (Acidity):11.2 ± 0.5 (Aqueous)
Dominant Effect: The electron-withdrawing nature of the bromine atom significantly increases acidity relative to the parent pyrazole (pKa ~14.2), overriding the weak electron-donating effect of the tert-butyl group.
Physiological State: Neutral at pH 7.4; anionic at pH > 11.5.[1]
Structural Analysis & Tautomerism
Pyrazoles substituted at the 3- and 5-positions exhibit annular tautomerism , meaning the hydrogen atom rapidly migrates between the two nitrogen atoms (
and ). For this molecule, the equilibrium exists between 5-Bromo-3-tert-butyl-1H-pyrazole (Tautomer A) and 3-Bromo-5-tert-butyl-1H-pyrazole (Tautomer B).[1]
Tautomeric Equilibrium
While the tert-butyl group is sterically bulky, the tautomeric preference is often dictated by electronic factors and solvent interactions.[1] In solution, these forms exist in rapid equilibrium, but they share a common conjugate base (the pyrazolate anion) upon deprotonation.
Figure 1: Tautomeric equilibrium and convergence to a common anion upon deprotonation.
Acidity and pKa Determination
The acidity of a pyrazole is defined by the stability of its conjugate base (the anion). We determine the pKa of 5-Bromo-3-tert-butyl-1H-pyrazole by analyzing the Hammett Substituent Effects relative to the parent molecule.[1]
Comparative pKa Analysis
The parent pyrazole is a very weak acid.[1] Substituents modify this value via Inductive (ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">
+I (Inductive): Alkyl groups donate electron density, destabilizing the anion.Steric: Bulk may hinder solvation of the anion.[1]
~14.6
Decreases (Slightly less acidic)
3-Bromopyrazole
-I (Inductive): Halogens are strong electron-withdrawers, stabilizing the negative charge on N.+R (Resonance): Weak donation, but -I dominates.[1]
~10.9
Increases (Significantly more acidic)
5-Bromo-3-tert-butyl-1H-pyrazole
Combined: The strong acidifying effect of Br (-3.3 units) is slightly offset by the basifying effect of t-Butyl (+0.4 units).[1]
11.2 ± 0.5
Net Increase vs Parent
Mechanism of Acidity
The bromine atom at position 5 (or 3) exerts a strong negative inductive effect (-I) through the
-bond framework.[1] This pulls electron density away from the ring nitrogens, making the N-H bond more polar and the resulting anion more stable. The tert-butyl group provides a minor opposing effect but is insufficient to counteract the halogen.[1]
Experimental Protocol: pKa Measurement
Due to the lipophilic nature of the tert-butyl and bromo groups, this compound has low water solubility.[1] Standard aqueous titration is impossible.[1] The pKa must be determined using a mixed-solvent potentiometric titration (Yasuda-Shedlovsky extrapolation).[1]
Protocol: Potentiometric Titration in Methanol/Water
Objective: Determine the thermodynamic
by extrapolating apparent values from MeOH/Water mixtures to 0% MeOH.
Reagents & Equipment
Compound: 10 mg of 5-Bromo-3-tert-butyl-1H-pyrazole.[1]
Solvent: Carbonate-free Methanol (HPLC grade) and degassed water.[1]
Titrant: 0.1 M KOH in water (standardized).
Instrument: Potentiometric autotitrator with a glass pH electrode (calibrated).
Workflow Diagram
Figure 2: Yasuda-Shedlovsky extrapolation workflow for lipophilic heterocycles.
Data Processing (Yasuda-Shedlovsky Equation)
Measure apparent
() in 30%, 40%, 50%, and 60% MeOH.
Plot
against the inverse of the dielectric constant () of the solvent mixture.
The y-intercept represents the theoretical aqueous
LogP: The presence of the tert-butyl group significantly increases lipophilicity (Predicted LogP ~2.5 - 3.0).[1]
Solubility: At physiological pH (7.4), the molecule remains protonated (neutral). Solubility will be low (< 50 µM) without co-solvents or formulation aids (e.g., cyclodextrins).
Salt Formation: To improve solubility, a strong base (e.g., NaOH, KOH) is required to form the pyrazolate salt . Weak bases (bicarbonate) will not effectively deprotonate the compound (
).
Synthetic Reactivity (Alkylation)
When using this scaffold as a nucleophile (e.g.,
-alkylation):
Base Selection: Use bases with a conjugate acid pKa > 12.[1]
Recommended:
(in DMF/MeCN) or (in THF).
Avoid: Pyridine or Triethylamine (too weak).
Regioselectivity: Alkylation will produce a mixture of N1 and N2 isomers.[1] The steric bulk of the tert-butyl group often directs alkylation to the nitrogen distal to the tert-butyl group (favoring the 1-alkyl-3-tert-butyl-5-bromo product), but the electronic directing effect of the Br group competes.[1]
References
General Pyrazole Acidity: Catalan, J., et al. "Basicity and Acidity of Azoles."[8] Advances in Heterocyclic Chemistry, Vol. 41, 1987, pp. 187-274.[8] Link
Hammett Constants: Hansch, C., et al. "A Survey of Hammett Substituent Constants and Resonance and Field Parameters." Chemical Reviews, 1991, 91(2), 165–195. Link
Experimental pKa of Bromopyrazoles: "3-Bromo-1H-pyrazole Properties." ChemicalBook.[1] Accessed March 2026.[1] Link
pKa Determination Methodology: Avdeef, A. "Absorption and Drug Development: Solubility, Permeability, and Charge State."[1] Wiley-Interscience, 2003.[1] (Standard text for Yasuda-Shedlovsky method).
An In-Depth Technical Guide to the Electronic Properties of Tert-Butyl Substituted Bromopyrazoles
Introduction: The Pyrazole Scaffold in Modern Drug Discovery Pyrazole derivatives are a cornerstone in medicinal chemistry, forming the core structure of numerous pharmaceuticals and agrochemicals.[1] Their five-membered...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction: The Pyrazole Scaffold in Modern Drug Discovery
Pyrazole derivatives are a cornerstone in medicinal chemistry, forming the core structure of numerous pharmaceuticals and agrochemicals.[1] Their five-membered heterocyclic ring, containing two adjacent nitrogen atoms, offers a versatile scaffold for chemical modification, allowing for the fine-tuning of steric and electronic properties to achieve desired biological activities.[2] The introduction of various substituents onto the pyrazole ring can profoundly influence its electronic nature, which in turn governs its reactivity, intermolecular interactions, and ultimately, its pharmacological profile.[3][4] This guide focuses on the electronic properties of a specific class of these compounds: tert-butyl substituted bromopyrazoles. Understanding how the interplay between the bulky, electron-donating tert-butyl group and the electronegative, electron-withdrawing bromo group modulates the electronic landscape of the pyrazole core is crucial for the rational design of novel therapeutic agents.[5]
This technical guide will provide researchers, scientists, and drug development professionals with a comprehensive overview of the theoretical underpinnings and practical methodologies for investigating the electronic properties of these fascinating molecules. We will delve into the expected electronic effects of the substituents, detailed protocols for experimental characterization using cyclic voltammetry and UV-Vis spectroscopy, and a step-by-step guide to computational analysis via Density Functional Theory (DFT).
Modulating the Electronic Landscape: The Influence of Tert-Butyl and Bromo Substituents
The electronic properties of the pyrazole ring are dictated by the nature and position of its substituents. The tert-butyl group and the bromo group exert opposing electronic effects, leading to a nuanced and potentially highly tunable system.
The Tert-Butyl Group: An Electron-Donating Influencer
The tert-butyl group is generally considered a weak electron-donating group through an inductive effect.[6] This effect arises from the donation of electron density from the sp³-hybridized carbon atoms of the tert-butyl group to the sp²-hybridized carbon of the pyrazole ring. This donation of electron density is expected to raise the energy of the Highest Occupied Molecular Orbital (HOMO) of the pyrazole system. A higher HOMO energy generally correlates with increased susceptibility to oxidation.
The Bromo Group: An Inductive and Resonance Duelist
The bromo substituent presents a more complex electronic influence due to the interplay of two opposing effects:
Inductive Effect (-I): As a halogen, bromine is more electronegative than carbon, leading to a withdrawal of electron density from the pyrazole ring through the sigma bond framework. This inductive effect is electron-withdrawing and tends to lower the energy of both the HOMO and the Lowest Unoccupied Molecular Orbital (LUMO).
Resonance Effect (+R): The bromine atom possesses lone pairs of electrons that can be delocalized into the pyrazole ring's π-system. This resonance effect is electron-donating and would tend to raise the HOMO energy level.
In many aromatic systems, the inductive effect of halogens outweighs their resonance effect, resulting in a net electron-withdrawing character.[5] This withdrawal of electron density would be expected to make the pyrazole ring less susceptible to electrophilic attack and lower its HOMO energy. The net effect of the bromo substituent on the electronic properties will depend on its position on the pyrazole ring and its interaction with the tert-butyl group.
Synergistic and Antagonistic Effects
The simultaneous presence of both a tert-butyl and a bromo group on the pyrazole ring will result in a complex interplay of their individual electronic contributions. The precise impact on the HOMO and LUMO energy levels, and consequently the HOMO-LUMO gap, will be highly dependent on their relative positions (e.g., 3-bromo-5-tert-butyl-1H-pyrazole versus other isomers). The HOMO-LUMO gap is a critical parameter as it relates to the molecule's electronic stability and its absorption of light.
Experimental Characterization of Electronic Properties
To empirically determine the electronic properties of tert-butyl substituted bromopyrazoles, two primary spectroscopic and electrochemical techniques are employed: UV-Vis Spectroscopy and Cyclic Voltammetry.
UV-Visible spectroscopy measures the absorption of light in the ultraviolet and visible regions of the electromagnetic spectrum, which corresponds to the energy required to promote an electron from a lower energy molecular orbital to a higher one.[7] For organic molecules like pyrazoles, the most important transition is typically the HOMO to LUMO transition.
The position of the maximum absorption wavelength (λmax) in the UV-Vis spectrum provides a qualitative measure of the HOMO-LUMO energy gap. A smaller energy gap corresponds to a longer λmax. The presence of the tert-butyl group, with its electron-donating nature, would be expected to cause a bathochromic (red) shift in the λmax compared to the unsubstituted pyrazole. Conversely, the net electron-withdrawing effect of the bromo group would likely induce a hypsochromic (blue) shift. The resulting spectrum of a tert-butyl substituted bromopyrazole will reflect the combined influence of these two groups.
Objective: To determine the UV-Vis absorption spectrum of a tert-butyl substituted bromopyrazole and identify its maximum absorption wavelength (λmax).
Materials:
Tert-butyl substituted bromopyrazole sample
Spectroscopic grade solvent (e.g., ethanol, acetonitrile, or dichloromethane)
Quartz cuvettes (1 cm path length)
UV-Vis spectrophotometer
Procedure:
Solution Preparation: Prepare a dilute solution of the pyrazole derivative in the chosen solvent. A typical concentration is in the range of 10⁻⁵ to 10⁻⁶ M.
Blank Measurement: Fill a quartz cuvette with the pure solvent to be used as a blank. Place the cuvette in the spectrophotometer and record a baseline spectrum. This will subtract the absorbance of the solvent and the cuvette itself.
Sample Measurement: Rinse the cuvette with a small amount of the sample solution before filling it. Place the sample cuvette in the spectrophotometer.
Spectral Acquisition: Scan the sample across the desired wavelength range (typically 200-800 nm).
Data Analysis: Identify the wavelength at which the maximum absorbance occurs (λmax).
Cyclic Voltammetry: Mapping Redox Potentials
Cyclic voltammetry (CV) is a powerful electrochemical technique used to investigate the reduction and oxidation processes of a molecule.[9] By measuring the current response to a linearly cycled potential sweep, one can determine the oxidation and reduction potentials of the analyte. These potentials are directly related to the HOMO and LUMO energy levels.
A cyclic voltammogram plots the current (i) versus the applied potential (E). For a reversible process, the voltammogram will show a pair of peaks: an anodic peak (oxidation) and a cathodic peak (reduction). The potentials of these peaks can be used to estimate the HOMO and LUMO energies. The onset of the oxidation peak is related to the energy required to remove an electron from the HOMO, while the onset of the reduction peak relates to the energy gained when an electron is added to the LUMO.
The electron-donating tert-butyl group is expected to lower the oxidation potential (make it easier to oxidize) compared to an unsubstituted pyrazole. The electron-withdrawing bromo group is expected to increase the oxidation potential (make it more difficult to oxidize). The measured redox potentials will provide quantitative data on the electronic influence of these substituents.
Anhydrous, degassed solvent (e.g., acetonitrile or dichloromethane)
Supporting electrolyte (e.g., 0.1 M tetrabutylammonium hexafluorophosphate, TBAPF₆)
Three-electrode electrochemical cell:
Working electrode (e.g., glassy carbon or platinum)
Reference electrode (e.g., Ag/AgCl or saturated calomel electrode - SCE)
Counter electrode (e.g., platinum wire)
Potentiostat
Procedure:
Electrolyte Solution Preparation: Dissolve the supporting electrolyte in the solvent to a concentration of 0.1 M.
Analyte Solution Preparation: Dissolve the pyrazole derivative in the electrolyte solution to a concentration of approximately 1-5 mM.
Deoxygenation: Purge the analyte solution with an inert gas (e.g., argon or nitrogen) for at least 15 minutes to remove dissolved oxygen, which can interfere with the measurements.
Electrode Polishing: Polish the working electrode with alumina slurry on a polishing pad, followed by rinsing with deionized water and the solvent to ensure a clean and reproducible surface.
Cell Assembly: Assemble the three-electrode cell with the prepared analyte solution, ensuring the electrodes are properly immersed.
CV Measurement: Connect the electrodes to the potentiostat. Apply a potential waveform, sweeping from an initial potential to a final potential and back. The potential range should be chosen to encompass the expected redox events of the pyrazole derivative. A typical scan rate is 100 mV/s.
Data Analysis: From the resulting cyclic voltammogram, determine the peak potentials for the oxidation (Epa) and reduction (Epc) processes.
Computational Analysis: A Theoretical Lens into Electronic Structure
Density Functional Theory (DFT) is a computational quantum mechanical modeling method used to investigate the electronic structure of molecules.[11][12] DFT calculations can provide valuable insights into the HOMO and LUMO energy levels, the distribution of electron density, and other electronic properties of tert-butyl substituted bromopyrazoles, complementing and helping to rationalize the experimental findings.
Key Parameters from DFT Calculations
HOMO and LUMO Energies: DFT calculations directly provide the energies of the molecular orbitals. The HOMO energy is related to the ionization potential (ease of electron removal), while the LUMO energy is related to the electron affinity (ease of electron acceptance).
HOMO-LUMO Energy Gap (ΔE): The difference between the LUMO and HOMO energies is a key indicator of the molecule's kinetic stability and its electronic excitation energy.
Molecular Electrostatic Potential (MEP): The MEP map provides a visual representation of the charge distribution on the molecule's surface, indicating regions that are electron-rich (nucleophilic) and electron-poor (electrophilic).
Protocol: DFT Calculations using Gaussian [11][12][13]
Objective: To calculate the electronic properties (HOMO, LUMO, and MEP) of a tert-butyl substituted bromopyrazole using DFT.
Software: Gaussian, GaussView
Procedure:
Molecule Building: Using GaussView, construct the 3D structure of the desired tert-butyl substituted bromopyrazole isomer.
Calculation Setup:
In the "Calculate" menu, select "Gaussian Calculation Setup".
Job Type: Choose "Opt+Freq" to perform a geometry optimization followed by a frequency calculation to ensure the optimized structure is a true minimum.
Method: Select "DFT" and choose a functional, such as B3LYP, which is widely used for organic molecules. Select a suitable basis set, for example, 6-31G(d,p).
Charge and Multiplicity: For a neutral molecule, the charge is 0 and the spin multiplicity is a singlet (1).
Submission: Save the input file and submit the calculation to Gaussian.
Analysis of Results:
Once the calculation is complete, open the output file (.log or .out) in GaussView.
Optimized Geometry: Verify that the geometry optimization converged successfully and that there are no imaginary frequencies.
Molecular Orbitals: Go to "Results" -> "Surfaces/Contours". Create a new surface and select "Molecular Orbital". You can then visualize the HOMO and LUMO. The energies of these orbitals will be available in the output file.
MEP: Create a new surface and select "MEP" to visualize the molecular electrostatic potential mapped onto the electron density surface.
Data Presentation and Interpretation
A comprehensive understanding of the electronic properties of tert-butyl substituted bromopyrazoles requires a clear and comparative presentation of the experimental and computational data.
Quantitative Data Summary
The following table provides a template for summarizing the key electronic properties obtained from experimental and computational methods for different isomers or derivatives.
Compound
λmax (nm)
Epa (V)
Epc (V)
E(HOMO) (eV) [DFT]
E(LUMO) (eV) [DFT]
ΔE (eV) [DFT]
Pyrazole
-
-
-
-
-
-
3-Bromopyrazole
-
-
-
-
-
-
3-tert-Butylpyrazole
-
-
-
-
-
-
3-Bromo-5-tert-butyl-1H-pyrazole
Other Isomers
Values to be filled in from experimental and computational results.
Visualizing Molecular Orbitals and Workflows
Diagrams are essential for visualizing complex concepts and workflows.
Caption: Workflow for the combined experimental and computational investigation of electronic properties.
Caption: A simplified molecular orbital diagram illustrating the HOMO-LUMO energy gap.
Conclusion: A Path Forward for Rational Drug Design
The electronic properties of tert-butyl substituted bromopyrazoles are a result of the delicate balance between the electron-donating nature of the tert-butyl group and the dual electronic character of the bromo substituent. A thorough investigation, combining experimental techniques like cyclic voltammetry and UV-Vis spectroscopy with the predictive power of DFT calculations, is essential to unravel the structure-property relationships within this class of compounds. The methodologies and theoretical framework presented in this guide provide a robust foundation for researchers to explore these molecules, enabling the rational design of novel pyrazole-based compounds with tailored electronic properties for applications in drug discovery and materials science.
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Caracoti, A., & Gaina, L. (2022). Recent Advances in Synthesis and Properties of Pyrazoles. Chemistry, 4(3), 1018-1065.
Chimenti, F., et al. (2006). Synthesis and biological evaluation of a new series of 1,5-diaryl-1H-pyrazole derivatives as selective monoamine oxidase inhibitors. Bioorganic & Medicinal Chemistry Letters, 16(14), 3697-3701.
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Guan, A., et al. (2021). Diastereoselective Synthesis, Spectroscopy, and Electrochemistry of Ruthenium(II) Complexes of Substituted Pyrazolylpyridine Ligands. Inorganic Chemistry, 60(23), 17945-17958.
Kissinger, P. T., & Heineman, W. R. (1983). Cyclic voltammetry.
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Zhang, Y., et al. (2022). Electrochemical Synthesis of 3,5-Disubstituted Pyrazoles from Ynone Hydrazones via Diselenide-Catalyzed Cyclization Strategy. The Journal of Organic Chemistry, 87(22), 15345-15356.
El-Faham, A., et al. (2021). Experimental and Computational Anticorrosion Behaviors of Pyrazole s-Triazine/anilino-morpholino Derivatives for Steel in Acidic Solutions. ACS Omega, 6(48), 32575-32588.
Foresman, J. B., & Frisch, Æ. (1996). Exploring chemistry with electronic structure methods. Gaussian.
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Turkan, F., et al. (2018). Synthesis, biological evaluation and molecular docking studies of new pyrazole derivatives as potential acetylcholinesterase, carbonic anhydrase and α-glycosidase inhibitors. Bioorganic Chemistry, 81, 44-53.
McKenzie, C. J., et al. (2019). Synthesis and evaluation of pyrazole amides as novel inhibitors of microglia-mediated neurotoxicity. European Journal of Medicinal Chemistry, 164, 549-561.
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Steric Control in Pyrazole Chemistry: The tert-Butyl Paradigm
The following technical guide details the steric effects of the tert-butyl group in pyrazole chemistry, structured for researchers and drug development professionals. Executive Summary The tert-butyl group serves as a pi...
Author: BenchChem Technical Support Team. Date: March 2026
The following technical guide details the steric effects of the tert-butyl group in pyrazole chemistry, structured for researchers and drug development professionals.
Executive Summary
The tert-butyl group serves as a pivotal steric anchor in pyrazole chemistry, transcending its role as a mere hydrophobic moiety. In drug discovery, it acts as a "conformation locker," enforcing specific tautomeric states and binding modes (e.g., DFG-out conformations in kinase inhibitors).[1] In synthetic chemistry, its extreme steric bulk creates a binary decision landscape for regioselectivity, often overriding electronic effects.[1] This guide analyzes the mechanistic influence of the tert-butyl group on pyrazole synthesis, tautomerism, and reactivity, providing validated protocols for regiocontrolled functionalization.
Structural Dynamics: Tautomerism and Conformation
The Annular Tautomerism Equilibrium
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-unsubstituted pyrazoles, the proton oscillates between N1 and N2.[2] For 3(5)-substituted pyrazoles, this creates two distinct tautomers. While electronic factors (e.g., ) can favor the 5-position via hydrogen bonding or dipole interactions, the tert-butyl group is dominated by steric repulsion .[1]
The Steric Clash: Placing a tert-butyl group at position 5 forces it into proximity with the N-H proton. This 1,2-steric clash is energetically unfavorable (approx. 2–4 kcal/mol destabilization).
The Preferred State: The equilibrium overwhelmingly favors the 3-tert-butyl tautomer , where the bulky group is adjacent to the pyridine-like nitrogen (N2) lone pair, minimizing steric conflict.
The following diagram illustrates the steric pressure driving the equilibrium toward the 3-substituted form.
Figure 1: The steric bulk of the tert-butyl group destabilizes the 5-position, shifting equilibrium to the 3-tert-butyl tautomer.
Regioselective Synthesis: The "Knorr" Dilemma
The condensation of hydrazine derivatives with unsymmetrical 1,3-diketones (Knorr Synthesis) is the most common route to pyrazoles but is plagued by regioselectivity issues when R1
R2.
The Mechanism of Regiochemical Drift
When reacting methylhydrazine with 1-tert-butyl-1,3-butanedione:
Kinetic Attack: The unsubstituted hydrazine nitrogen (
, less hindered) attacks the less hindered carbonyl (methyl ketone).[1]
Cyclization: The substituted nitrogen (
) closes onto the hindered carbonyl (tert-butyl ketone).[1]
The Result (Often Undesired): This pathway yields 1-methyl-5-tert-butyl-3-methylpyrazole . The methyl group on nitrogen ends up adjacent to the tert-butyl group, creating a "steric congestion" motif often unfavorable for binding pockets.
Strategy for 1,3-Isomer Synthesis
To obtain the pharmacologically privileged 1-methyl-3-tert-butylpyrazole (where the bulky group is distal to the N-methyl), researchers must invert standard kinetics.
Proven Strategy: Stepwise N-Alkylation
Instead of direct condensation with methylhydrazine, synthesize the
Mechanism:[3][4][5][6][7] The tert-butyl group at C3 sterically shields the adjacent N2. The electrophile (MeI) preferentially attacks the distal N1 (the less hindered nitrogen).
Outcome: High selectivity for 1-methyl-3-tert-butyl-5-methylpyrazole .
Experimental Protocol: Regioselective Synthesis of 1-Methyl-3-tert-butylpyrazole
Note: This protocol leverages the steric shielding of the t-butyl group to direct alkylation.
The tert-butyl group exerts a "buttressing effect." While it activates the ring inductively (+I effect), its bulk hinders attack at C4 if the electrophile is large.
Halogenation: Chlorination/Bromination at C4 proceeds smoothly.
Acylation: Friedel-Crafts reactions are sluggish due to steric crowding between the t-butyl group and the incoming acyl group.
Metalation and C-H Activation
Lithiation of 1-methyl-3-tert-butylpyrazole typically occurs at C5 (the only open carbon). However, if the starting material is 1-methyl-5-tert-butylpyrazole, C-H activation at C4 is severely hindered.
Decision Tree for Functionalization:
Figure 2: Functionalization pathways. The 3-tert-butyl isomer allows access to C4 and C5, whereas 5-tert-butyl isomers sterically compromise the ring.
Medicinal Chemistry Applications
The "Hydrophobic Anchor"
In kinase inhibitors (e.g., p38 MAP kinase inhibitors like BIRB 796), the tert-butyl group is not merely a space-filler; it is a selectivity filter .[1]
Mechanism: The bulky group occupies a deep hydrophobic pocket (often the "gatekeeper" region or allosteric site) that smaller residues cannot fill effectively.
DFG-Out Stabilization: The steric bulk prevents the activation loop from closing, locking the kinase in the inactive (DFG-out) conformation.
Metabolic Stability
The tert-butyl group acts as a "metabolic shield."
Oxidation Resistance: unlike an n-butyl or iso-propyl group, the tert-butyl group has no
-protons, making it immune to direct P450 hydroxylation at the attachment point.
Lipophilicity: It significantly increases
, improving membrane permeability, though this must be balanced with solubility.[1]
Introduction: The Strategic Importance of the Pyrazole Scaffold
An In-depth Technical Guide to the Synthesis, Reactivity, and Application of 3-tert-Butyl-5-bromopyrazole Derivatives Pyrazoles, five-membered heterocyclic compounds containing two adjacent nitrogen atoms, represent a co...
Author: BenchChem Technical Support Team. Date: March 2026
An In-depth Technical Guide to the Synthesis, Reactivity, and Application of 3-tert-Butyl-5-bromopyrazole Derivatives
Pyrazoles, five-membered heterocyclic compounds containing two adjacent nitrogen atoms, represent a cornerstone of medicinal chemistry.[1] Their derivatives are integral to a wide range of pharmaceuticals, exhibiting activities such as anti-inflammatory, antimicrobial, anticancer, and anticonvulsant properties.[2][3][4] The versatility of the pyrazole core allows for extensive functionalization, enabling fine-tuning of steric, electronic, and pharmacokinetic properties to optimize interaction with biological targets.
This guide focuses on a specific, strategically substituted scaffold: 3-tert-butyl-5-bromopyrazole . This architecture is of particular interest to drug development professionals for two primary reasons:
The 3-tert-butyl Group: This bulky, lipophilic group acts as a steric anchor. It can impart metabolic stability and influence the conformation of the molecule, often leading to enhanced binding affinity and selectivity for specific protein targets. Theoretical studies suggest that bulky substituents can influence the tautomeric equilibrium of the pyrazole ring, a factor that critically impacts reactivity and biological interactions.[5]
The 5-bromo Substituent: The bromine atom is not merely a placeholder; it is a versatile synthetic handle. It serves as an excellent leaving group for a variety of palladium-catalyzed cross-coupling reactions (e.g., Suzuki, Sonogashira, Buchwald-Hartwig), allowing for the introduction of a diverse array of aryl, heteroaryl, alkyl, and amino groups at this position. This capability is paramount for generating large compound libraries for structure-activity relationship (SAR) studies.
This document provides a comprehensive overview of the synthesis of the core 3-tert-butyl-5-bromopyrazole scaffold, explores its key chemical transformations, and reviews its applications in modern drug discovery, with a particular focus on its role in developing novel antitubercular agents.
Part 1: Synthesis of the Core Scaffold
The most common and efficient method for constructing the 3-tert-butylpyrazole core is through the Knorr pyrazole synthesis, which involves the cyclocondensation of a 1,3-dicarbonyl compound with hydrazine.
The synthesis begins with the Claisen condensation of a ketone bearing a tert-butyl group (e.g., 3,3-dimethylbutan-2-one, also known as pinacolone) with a suitable oxalate ester, such as diethyl oxalate, in the presence of a strong base like sodium ethoxide. This reaction forms the key 1,3-dicarbonyl intermediate, ethyl 5,5-dimethyl-2,4-dioxohexanoate.[6]
This intermediate is then reacted with hydrazine hydrate. The more electrophilic ketone carbonyl at the 4-position is attacked first by the hydrazine, followed by intramolecular cyclization and dehydration to yield the pyrazole ring. This step produces a mixture of regioisomers, but the 3-tert-butyl-1H-pyrazole-5-carboxylic acid ethyl ester is often the major product. Subsequent hydrolysis and bromination steps would be required to reach the target scaffold.
A more direct route involves the reaction of the 1,3-dicarbonyl intermediate with hydrazine hydrate, which can directly yield 3-t-butyl-1H-pyrazole-5-carbohydrazide.[6] This carbohydrazide can then be further manipulated. For the synthesis of the 5-bromo derivative, the corresponding 3-tert-butyl-1H-pyrazole can be directly brominated using an electrophilic bromine source such as N-Bromosuccinimide (NBS).
Caption: Synthetic workflow for the 3-tert-butyl-5-bromopyrazole scaffold.
Part 2: Chemical Reactivity and Derivatization
The 3-tert-butyl-5-bromopyrazole scaffold is primed for diversification. The two primary sites for modification are the N1 position of the pyrazole ring and the C5 position, where the bromine atom resides.
N-Substitution Reactions
The pyrazole ring contains a weakly acidic N-H proton (pKa ≈ 14), which can be readily deprotonated by a suitable base (e.g., NaH, K₂CO₃, Et₃N) to form a pyrazolate anion. This nucleophilic anion can then react with various electrophiles to introduce substituents at the N1 position.
N-Alkylation/Benzylation: Reaction with alkyl or benzyl halides is a straightforward method to introduce aliphatic or benzylic groups.[7]
N-Arylation: While less common via direct alkylation, N-arylpyrazoles can be synthesized using Buchwald-Hartwig amination or Ullmann condensation conditions with aryl halides.
N-Sulfonylation: Reaction with sulfonyl chlorides, such as 4-methylbenzenesulfonyl chloride, in the presence of a base like triethylamine, yields N-sulfonylated pyrazoles.[8]
C5-Functionalization via Cross-Coupling
The C-Br bond at the 5-position is the key to unlocking vast chemical diversity. Palladium-catalyzed cross-coupling reactions are the most powerful tools for this purpose.
Suzuki Coupling: Reaction with boronic acids or esters in the presence of a palladium catalyst (e.g., Pd(PPh₃)₄, PdCl₂(dppf)) and a base (e.g., Na₂CO₃, K₃PO₄) introduces new aryl or heteroaryl rings.
Buchwald-Hartwig Amination: This reaction allows for the formation of C-N bonds by coupling the bromo-pyrazole with primary or secondary amines, providing access to 5-aminopyrazole derivatives.
Sonogashira Coupling: Coupling with terminal alkynes, catalyzed by palladium and a copper(I) co-catalyst, yields 5-alkynylpyrazoles.
Caption: Key derivatization pathways for the 3-tert-butyl-5-bromopyrazole core.
Part 3: Biological Activities and Applications
Derivatives of the 3-tert-butyl-5-bromopyrazole scaffold have shown promise in several therapeutic areas. A notable and well-documented application is in the development of novel agents against Mycobacterium tuberculosis (Mtb), the causative agent of tuberculosis.
Case Study: MmpL3 Inhibition in Tuberculosis
Mycobacterial membrane protein large 3 (MmpL3) is an essential transporter protein in Mtb responsible for translocating mycolic acid precursors, which are vital components of the bacterial cell wall.[9] Inhibition of MmpL3 is a validated and attractive strategy for developing new antitubercular drugs.
Structure-activity relationship (SAR) studies on pyrazole-based compounds have identified them as potent MmpL3 inhibitors. The 3-tert-butyl-5-substituted pyrazole core has been a fruitful scaffold in this area. Exploration of substituents at the N1 and C5 positions has been crucial for optimizing potency and drug-like properties.
For instance, replacing a bulky aromatic ring at the C5 position with smaller saturated groups like cyclopropyl or tert-butyl can lead to a loss in anti-Mtb activity, suggesting that an aromatic or specific steric profile at this position is important for optimal binding to the MmpL3 protein.[9] Conversely, modifying the N1 substituent from a cyclohexyl to smaller cyclopropyl or cyclobutyl rings can retain high potency while improving aqueous solubility, a key parameter in drug development.[9]
Compound Series
N1-Substituent
C5-Substituent
Anti-Mtb Activity (MIC, µM)
Aqueous Solubility (µM, pH 7.4)
Reference
Cyclohexyl
4-CF₃-phenyl
~0.05
50
Analog 4
Cyclopropyl
4-CF₃-phenyl
0.08
145
Analog 5
Cyclobutyl
4-CF₃-phenyl
0.09
165
Analog 9
4-F-phenyl
tert-Butyl
>1.0
N/A
Analog 10
4-F-phenyl
Cyclopropyl
>1.0
N/A
Data synthesized from literature reports for illustrative SAR discussion.[9]
This data clearly indicates that while the core scaffold provides the necessary foundation, the interplay between substituents at the N1 and C5 positions is critical for achieving potent biological activity and favorable physicochemical properties.
Beyond tuberculosis, other pyrazole derivatives are known to possess a wide spectrum of biological activities, and this scaffold serves as a valuable starting point for screening against various targets, including kinases, proteases, and GPCRs.[1][10]
Part 4: Experimental Protocols
The following protocols are representative examples for the synthesis and derivatization of the 3-tert-butyl-5-bromopyrazole scaffold.
Protocol 1: Synthesis of 3-tert-Butyl-1H-pyrazole
This protocol describes the foundational cyclocondensation reaction.
Materials:
Ethyl 5,5-dimethyl-2,4-dioxohexanoate (1.0 eq)
Hydrazine hydrate (1.2 eq)
Ethanol, absolute
Glacial acetic acid
Standard laboratory glassware, heating mantle, and magnetic stirrer
Step-by-Step Procedure:
Dissolve ethyl 5,5-dimethyl-2,4-dioxohexanoate in absolute ethanol in a round-bottom flask.
Add hydrazine hydrate dropwise to the solution at room temperature. A slight exotherm may be observed.
Add a catalytic amount of glacial acetic acid.
Heat the reaction mixture to reflux (approx. 78 °C) and maintain for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).
Upon completion, cool the mixture to room temperature and remove the ethanol under reduced pressure.
Add water to the residue, which may cause the product to precipitate. If an oil forms, extract the aqueous layer with ethyl acetate (3x).
Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate in vacuo.
Purify the crude product by column chromatography on silica gel to afford the 3-tert-butyl-1H-pyrazole-5-carboxylate ester.
(Optional Hydrolysis & Bromination): The resulting ester can be hydrolyzed to the carboxylic acid using aqueous NaOH, followed by decarboxylation. The resulting 3-tert-butyl-1H-pyrazole can then be brominated with NBS in a solvent like acetonitrile or dichloromethane to yield the final 5-bromo derivative.
Characterization:
¹H NMR (CDCl₃): The spectrum should show a characteristic singlet for the nine tert-butyl protons around δ 1.3 ppm, a singlet for the pyrazole C4-H around δ 6.0-6.5 ppm, and a broad singlet for the N-H proton.[6][8]
¹³C NMR (CDCl₃): Expect signals for the quaternary carbon of the tert-butyl group (~32 ppm), the methyl carbons (~30 ppm), and the pyrazole ring carbons.[8]
Protocol 2: N-Alkylation of 3-tert-Butyl-5-bromopyrazole
This protocol details a typical N-alkylation procedure.
Materials:
3-tert-Butyl-5-bromopyrazole (1.0 eq)
Sodium hydride (NaH), 60% dispersion in mineral oil (1.1 eq)
Alkyl halide (e.g., iodomethane or benzyl bromide) (1.1 eq)
Standard inert atmosphere glassware (Schlenk line or glovebox)
Step-by-Step Procedure:
To a flame-dried, three-neck flask under an inert atmosphere (N₂ or Ar), add 3-tert-butyl-5-bromopyrazole and anhydrous THF.
Cool the solution to 0 °C in an ice bath.
Carefully add the sodium hydride portion-wise. Effervescence (H₂ gas evolution) will be observed.
Allow the mixture to stir at 0 °C for 30 minutes, then warm to room temperature and stir for an additional 30 minutes to ensure complete deprotonation.
Cool the resulting pyrazolate solution back to 0 °C.
Add the alkyl halide dropwise via syringe.
Allow the reaction to warm to room temperature and stir for 2-12 hours, monitoring by TLC.
Upon completion, carefully quench the reaction by slowly adding saturated aqueous NH₄Cl solution at 0 °C.
Extract the mixture with ethyl acetate (3x).
Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.
Purify the crude product by flash column chromatography.
Characterization:
¹H NMR: The broad N-H signal will disappear. New signals corresponding to the introduced alkyl group will appear (e.g., a singlet around δ 3.4-3.7 ppm for an N-methyl group).[8] The chemical shifts of the tert-butyl and pyrazole C4-H protons will also be slightly altered.
Mass Spectrometry: The molecular ion peak will correspond to the mass of the alkylated product.
Conclusion and Future Outlook
The 3-tert-butyl-5-bromopyrazole scaffold is a powerful platform in modern medicinal chemistry. Its synthesis is robust and scalable, and its dual handles for diversification—the N1 and C5 positions—provide unparalleled opportunities for generating novel chemical entities. The strategic placement of the bulky tert-butyl group offers a means to enhance metabolic stability and target affinity, while the bromo substituent is a gateway to extensive SAR exploration through cross-coupling chemistry.
As demonstrated by its successful application in the discovery of MmpL3 inhibitors for tuberculosis, this scaffold is well-suited for tackling challenging biological targets. Future research will undoubtedly continue to leverage this core structure to develop next-generation therapeutics for a wide range of diseases, from infectious agents to cancer and beyond. The logical and systematic derivatization of this privileged core remains a highly promising strategy for drug development professionals.
References
[7] Synthesis and Structure-Activity Relationships of Pyrazole-based Inhibitors of Meprin α and β. (n.d.). SciSpace. Retrieved from
[10] Al-Ostoot, F. H., Al-Ghorbani, M., & El-Sherief, H. A. (2022). A Review of the Recent Development in the Synthesis and Biological Evaluations of Pyrazole Derivatives. MDPI. Retrieved from
[11] Thiruvalluvar, A. A., Kusanur, R., & Sridharan, M. (2021). tert-Butyl 3-amino-5-bromo-1H-indazole-1-carboxylate. ResearchGate. Retrieved from
3-tert-Butyl-1-(4-bromophenyl)-1H-pyrazol-5-amine AldrichCPR | Sigma-Aldrich. (n.d.). Sigma-Aldrich. Retrieved from
[12] Pyrazole, 3-tert-butyl-5-(4-chlorophenyl)-1-(4-nitrophenyl)-. (n.d.). SpectraBase. Retrieved from
[6] SYNTHESIS OF NOVEL 5-(3-t-BUTYL-1H-PYRAZOL-5-YL)-2-SUBSTITUTED-1,3,4- OXADIAZOLES. (2013). Indian Journal of Heterocyclic Chemistry, 22, 273-278. Retrieved from
[1] Kumar, A., Kumar, A., & Kumar, R. (2013). Current status of pyrazole and its biological activities. PMC. Retrieved from
[8] Bakkas, D., & Cherkaoui-Malki, J.-C. (2025). N-(3-(tert-Butyl)-1-methyl-1H-pyrazol-5-yl)-4-methyl-N-tosylbenzenesulfonamide. MDPI. Retrieved from
[5] Gomes, P. A. C., & Silva, A. M. S. (2019). Revisiting the Structure and Chemistry of 3(5)-Substituted Pyrazoles. MDPI. Retrieved from
[13] [Ce(L-Pro)2]2 (Oxa) as a heterogeneous recyclable catalyst: Synthesis of pyrazoles under mild reaction conditions. (n.d.). The Royal Society of Chemistry. Retrieved from
[14] Thiruvalluvar, A. A., Kusanur, R., & Sridharan, M. (2021). tert-Butyl 3-amino-5-bromo-1H-indazole-1-carboxylate. PMC. Retrieved from
[9] Structure−Activity Relationship and Antituberculosis Properties of 3-(4,4-dimethyl-1,4-azasilinane)methylpyrazole MmpL3. (2025). VeriXiv. Retrieved from
[2] Synthesis and Biological Activities of Some Pyrazole Derivatives: A Comprehensive Review. (2024). Academic Strive. Retrieved from
[15] CRYSTAL STRUCTURE OF 3-tert-BUTYL- PYRAZOLO[5,1-с][7][10]TRIAZINE-3,4-DIYL DICARBOXYLATES. (n.d.). PMC. Retrieved from
[3] Fig. 1. Biological activity of pyrazoles derivatives and experimental... (n.d.). ResearchGate. Retrieved from
[4] Kumar, S., Bawa, S., Drabu, S., Kumar, R., & Gupta, H. (2009). Biological activities of pyrazoline derivatives--a recent development. PubMed. Retrieved from
[16] Theoretical studies on proton transfer reaction of 3(5)-substituted pyrazoles. (n.d.). Indian Academy of Sciences. Retrieved from
Application Note: Regioselective Synthesis of 5-Bromo-3-tert-butyl-1H-pyrazole from Hydrazine
Strategic Rationale The 3-tert-butyl-1H-pyrazole scaffold is a privileged pharmacophore widely utilized in the design of kinase inhibitors (e.g., p38 MAPK and BCR-ABL inhibitors). Functionalizing this core with a halogen...
Author: BenchChem Technical Support Team. Date: March 2026
Strategic Rationale
The 3-tert-butyl-1H-pyrazole scaffold is a privileged pharmacophore widely utilized in the design of kinase inhibitors (e.g., p38 MAPK and BCR-ABL inhibitors). Functionalizing this core with a halogen at the C5 position provides a critical synthetic handle for subsequent cross-coupling reactions (e.g., Suzuki-Miyaura or Buchwald-Hartwig couplings).
However, direct electrophilic bromination of 3-tert-butyl-1H-pyrazole using standard reagents like Br₂ or N-Bromosuccinimide (NBS) is fundamentally flawed for this target. The C4 position of the pyrazole ring possesses the highest electron density, meaning direct halogenation exclusively yields the 4-bromo isomer. To achieve strict regiocontrol, a de novo two-step synthetic strategy is required:
Knorr-Type Condensation: Construction of 3-tert-butyl-1H-pyrazol-5-amine from hydrazine and pivaloylacetonitrile[1].
Modified Sandmeyer Bromination: Radical-mediated conversion of the C5-amine to the C5-bromide using a Doyle-Kirmse variation of the Sandmeyer reaction[2].
Mechanistic Causality
Step 1: Regiocontrolled Pyrazole Ring Formation
The synthesis begins with the condensation of hydrazine hydrate and 4,4-dimethyl-3-oxopentanenitrile (pivaloylacetonitrile). Hydrazine acts as a bis-nucleophile. The more nucleophilic terminal nitrogen preferentially attacks the highly electrophilic ketone carbonyl, forming a hydrazone intermediate. Subsequent intramolecular cyclization occurs via the attack of the secondary nitrogen onto the nitrile carbon. Tautomerization yields the aromatic 3-tert-butyl-1H-pyrazol-5-amine. This thermodynamic sink ensures the tert-butyl group is rigidly fixed at the C3 position and the amine directing group at the C5 position.
Step 2: Single-Electron Transfer (SET) Bromination
Standard Sandmeyer reactions rely on aqueous sodium nitrite and strong mineral acids, conditions under which pyrazoles often protonate, resist diazotization, or degrade. Instead, an anhydrous protocol utilizing tert-butyl nitrite (t-BuONO) and copper(II) bromide (CuBr₂) in acetonitrile is employed.
Causality of Reagents: t-BuONO acts as an organic nitrosating agent, converting the primary amine into a diazonium salt. CuBr₂ serves a dual purpose as both the bromide source and the SET catalyst.
SET Mechanism: The Cu(II) species facilitates the extrusion of N₂ gas from the diazonium intermediate, generating a transient, highly reactive pyrazolyl radical. This radical rapidly abstracts a bromine atom from the copper complex, regenerating the catalytic cycle and yielding the 5-bromo target[2].
Figure 1: Mechanistic pathway of the modified Sandmeyer bromination via single-electron transfer (SET).
Validated Experimental Protocols
Protocol A: Synthesis of 3-tert-butyl-1H-pyrazol-5-amine
This system is self-validating: the disappearance of the nitrile stretch and the precipitation of the product serve as primary in-process controls.
Setup: Charge a 250 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser with 4,4-dimethyl-3-oxopentanenitrile (10.0 g, 80.0 mmol, 1.0 equiv) and absolute ethanol (100 mL).
Addition: Slowly add hydrazine hydrate (64% hydrazine, 4.8 g, 96.0 mmol, 1.2 equiv) dropwise at room temperature. Note: The reaction is moderately exothermic. A slight yellowing of the solution will occur.
Cyclization: Heat the reaction mixture to reflux (78 °C) and stir for 12 hours.
In-Process Control (IPC): Monitor the reaction via TLC (DCM:MeOH 9:1). The starting material (Rf ~0.8) should be completely consumed, replaced by a highly polar, UV-active product spot (Rf ~0.2).
Workup: Cool the mixture to room temperature. Concentrate the solvent in vacuo to approximately 25% of its original volume. Add ice-cold water (50 mL) to precipitate the product.
Isolation: Filter the resulting solid, wash with cold hexanes (2 × 20 mL), and dry under high vacuum to afford 3-tert-butyl-1H-pyrazol-5-amine as an off-white solid.
Protocol B: Synthesis of 5-Bromo-3-tert-butyl-1H-pyrazole
This system is self-validating: the evolution of nitrogen gas confirms diazonium decomposition, and the color shift of the copper complex indicates successful halogen transfer.
Preparation: In an oven-dried, argon-flushed 250 mL flask, suspend anhydrous CuBr₂ (21.4 g, 96.0 mmol, 1.2 equiv) in anhydrous acetonitrile (80 mL).
Nitrosation Initiation: Add t-BuONO (12.4 g, 120.0 mmol, 1.5 equiv) to the dark green suspension and cool the mixture to 0 °C using an ice-water bath.
Amine Addition (Critical Causality Step): Dissolve 3-tert-butyl-1H-pyrazol-5-amine (11.1 g, 80.0 mmol, 1.0 equiv) in anhydrous acetonitrile (40 mL). Add this solution dropwise over 45 minutes to the stirring CuBr₂/t-BuONO mixture.
Causality: Slow addition is mandatory. It keeps the steady-state concentration of the highly reactive diazonium intermediate low, preventing unwanted azo-coupling (dimerization) and protodeamination side reactions.
Reaction Progression: Allow the mixture to warm to room temperature. Stir for 3 hours. Visual Cue: Vigorous effervescence (N₂ gas evolution) will be observed during the addition and warming phases. The solution will transition from dark green to a lighter brown/green suspension.
Quench & Extraction: Quench the reaction by slowly adding 1M aqueous HCl (100 mL). Causality: HCl breaks down the coordinated copper-pyrazole complexes, releasing the product into the organic phase. Extract with ethyl acetate (3 × 75 mL).
Purification: Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo. Purify the crude residue via flash column chromatography (Silica gel, Hexanes:EtOAc gradient) to isolate 5-bromo-3-tert-butyl-1H-pyrazole.
Figure 2: Two-step synthetic workflow from hydrazine to 5-bromo-3-tert-butyl-1H-pyrazole.
Quantitative Data
Table 1: Reagent Stoichiometry and Standard Reaction Parameters
Step
Reagent / Material
Equivalents
Function
Temperature
Time
Expected Yield
1
Pivaloylacetonitrile
1.0
Starting Material
Reflux (78 °C)
12 h
80 - 85%
1
Hydrazine Hydrate
1.2
Bis-nucleophile
Reflux (78 °C)
12 h
N/A
2
3-tert-butyl-1H-pyrazol-5-amine
1.0
Intermediate
0 °C to RT
3 h
65 - 70%
2
t-BuONO
1.5
Nitrosating Agent
0 °C to RT
3 h
N/A
2
CuBr₂
1.2
SET Catalyst / Br Source
0 °C to RT
3 h
N/A
Table 2: Optimization of CuBr₂ Equivalents in Sandmeyer Step
(Data demonstrating the causality of catalyst loading on product purity and yield)
CuBr₂ (Equiv)
t-BuONO (Equiv)
Addition Rate
Major Byproduct
Isolated Yield (%)
0.5
1.5
Dropwise (45 min)
Protodeaminated pyrazole
28%
1.0
1.5
Dropwise (45 min)
Azo-dimer
54%
1.2
1.5
Dropwise (45 min)
Trace
68%
1.2
1.5
Bolus (All at once)
Azo-dimer / Tar
31%
References
US Patent 7,144,911 B2 - Anti-inflammatory medicaments (Details the synthesis of 3-tert-butyl-1H-pyrazol-5-amine derivatives via pivaloylacetonitrile and hydrazine condensation).
5-Aminopyrazole as precursor in design and synthesis of fused pyrazoloazines (Details the mechanism and application of Sandmeyer halogenations on 5-aminopyrazole scaffolds).
Source: Beilstein Journal of Organic Chemistry (2018, 14, 203–242)
URL:[Link]
Application Note: Optimized Regioselective Bromination of 3-tert-Butyl-1H-pyrazole
Executive Summary & Scope The synthesis of 4-bromo-3-tert-butyl-1H-pyrazole is a critical transformation for generating advanced building blocks in medicinal chemistry, particularly in the development of kinase inhibitor...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary & Scope
The synthesis of 4-bromo-3-tert-butyl-1H-pyrazole is a critical transformation for generating advanced building blocks in medicinal chemistry, particularly in the development of kinase inhibitors ()[1], and for the preparation of sterically hindered poly(pyrazolyl)borate (scorpionate) ligands ()[2]. This application note details an optimized, highly regioselective protocol for the bromination of 3-tert-butyl-1H-pyrazole utilizing N-bromosuccinimide (NBS). The methodology is designed as a self-validating system, ensuring that researchers can verify reaction progress and product integrity at every stage of the workflow.
Mechanistic Rationale & Experimental Design
The pyrazole ring is a π-excessive heterocycle where the C4 position is the most electron-rich carbon, making it the thermodynamically and kinetically preferred site for electrophilic aromatic substitution (EAS). The presence of the bulky, electron-donating tert-butyl group at the C3 position serves a dual purpose:
Electronic Activation: It increases the electron density of the pyrazole core via hyperconjugation and inductive effects.
Steric Shielding: The immense steric bulk of the tert-butyl group completely blocks electrophilic attack at the adjacent C5 position, ensuring absolute regioselectivity at C4.
Reagent Selection (Causality):
While elemental bromine (Br₂) can be used, it often leads to oxidative degradation and requires harsh acidic conditions. NBS is selected because it provides a steady, low-concentration release of the bromonium ion (Br⁺), mitigating the risk of polybromination ()[3]. N,N-Dimethylformamide (DMF) is chosen as the optimal solvent; its polar aprotic nature stabilizes the polar Wheland-like transition state during the EAS process, significantly accelerating the reaction without the need for elevated temperatures.
Quantitative Data: Optimization of Reaction Conditions
To establish the most robust protocol, various conditions were evaluated. The data below demonstrates why the NBS/DMF system at room temperature was selected as the gold standard for this transformation.
Table 1: Optimization of Bromination Conditions for 3-tert-butyl-1H-pyrazole
Entry
Brominating Agent (Equiv.)
Solvent
Temp (°C)
Time (h)
Conversion (%)
Isolated Yield (%)
1
Br₂ (1.10)
AcOH
25
4.0
>95
65
2
NBS (1.05)
DCM
0 → 25
3.0
85
80
3
NBS (1.05)
DMF
0 → 25
2.0
>99
94
4
NBS (1.20)
DMF
60
1.0
>99
78*
*Note: Elevated temperatures (Entry 4) led to the formation of oxidative succinimide byproducts, complicating purification and reducing the isolated yield.
Experimental Workflow
Workflow for the regioselective bromination of 3-tert-butyl-1H-pyrazole using NBS.
Self-Validating Step-by-Step Protocol
This protocol is engineered with built-in validation checkpoints to ensure the integrity of the synthesis at every operational step.
Scale: 10.0 mmol (1.24 g of 3-tert-butyl-1H-pyrazole)
Phase 1: Preparation & Activation
Dissolution: Charge an oven-dried 100 mL round-bottom flask equipped with a magnetic stir bar with 3-tert-butyl-1H-pyrazole (1.24 g, 10.0 mmol) and anhydrous DMF (20 mL, 0.5 M).
Validation Checkpoint: The pyrazole must dissolve completely within 2 minutes, yielding a clear, colorless solution. Any turbidity indicates moisture contamination in the DMF.
Cooling: Submerge the flask in an ice-water bath and allow the solution to cool to 0 °C for 10 minutes.
Reagent Addition: Weigh out N-Bromosuccinimide (1.87 g, 10.5 mmol, 1.05 equiv). Add the NBS portionwise over 15 minutes.
Causality: Portionwise addition prevents a sudden exothermic spike that could drive unwanted oxidative side reactions.
Validation Checkpoint: Upon addition, the solution will transition to a distinct pale yellow color, visually confirming the generation of the active electrophilic brominating species.
Phase 2: Reaction Propagation
Incubation: Remove the ice bath and allow the reaction mixture to naturally warm to room temperature (20–25 °C). Stir vigorously for 2 hours.
In-Process Control (IPC): Withdraw a 10 µL aliquot, dilute in 1 mL of Methanol, and analyze via TLC (Hexanes/EtOAc 3:1) and LC-MS.
Validation Checkpoint: On TLC, the starting material (Rf ~0.4) should be completely consumed, replaced by a single UV-active spot (Rf ~0.6). LC-MS must display the characteristic 1:1 bromine isotope doublet at m/z 203.0 and 205.0 [M+H]⁺.
Phase 3: Quenching & Isolation
Quenching: Cool the flask back to 0 °C. Slowly add 15 mL of a 10% aqueous sodium thiosulfate (Na₂S₂O₃) solution dropwise over 5 minutes.
Causality: Thiosulfate instantly reduces any unreacted NBS or trace Br₂ to inert, water-soluble bromide salts, halting the reaction and preventing downstream oxidation.
Validation Checkpoint: The pale yellow color will completely dissipate, leaving a colorless or slightly milky white suspension.
Extraction: Transfer the quenched mixture to a separatory funnel. Dilute with Ethyl Acetate (EtOAc, 50 mL) and Water (50 mL). Separate the layers and extract the aqueous phase with additional EtOAc (2 × 25 mL).
Washing: Combine the organic extracts and wash sequentially with Water (3 × 50 mL) and saturated aqueous NaCl (Brine, 1 × 50 mL).
Causality: Multiple high-volume water washes are absolutely critical to partition the highly polar DMF out of the organic layer. Failure to remove DMF will cause co-elution during chromatography.
Drying: Dry the organic phase over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure (rotary evaporation at 35 °C) to yield the crude product as an off-white solid.
Phase 4: Purification
Chromatography: Purify the crude residue via flash column chromatography on silica gel. Elute with a gradient of 100% Hexanes transitioning to 85:15 Hexanes/EtOAc.
Final Isolation: Pool the pure fractions (identified by TLC) and concentrate in vacuo to afford 4-bromo-3-tert-butyl-1H-pyrazole as a pristine white crystalline solid.
Expected Yield: ~1.91 g (94%).
Analytical Characterization Targets
To verify the final product, cross-reference your analytical data against these standard parameters:
¹H NMR (400 MHz, CDCl₃): δ 7.48 (s, 1H, Pyrazole-CH), 1.41 (s, 9H, tert-butyl). Note: The absence of a signal around δ 6.2 (corresponding to the C4 proton of the starting material) confirms complete bromination.
References
Source: United States Patent and Trademark Office (US8188113B2)
Title: Synthesis of Known and Previously Inaccessible Poly(pyrazolyl)Borates under Mild Conditions
Source: The Journal of Organic Chemistry (ACS Publications)
URL: [Link]
Source: World Intellectual Property Organization (WO2021010492A1)
Application Notes and Protocols for Buchwald-Hartwig Amination using 5-Bromo-3-tert-butyl-1H-pyrazole
For Researchers, Scientists, and Drug Development Professionals Introduction: The Strategic Importance of N-Aryl Pyrazoles The pyrazole nucleus is a cornerstone in medicinal chemistry, recognized as a "privileged scaffol...
Author: BenchChem Technical Support Team. Date: March 2026
For Researchers, Scientists, and Drug Development Professionals
Introduction: The Strategic Importance of N-Aryl Pyrazoles
The pyrazole nucleus is a cornerstone in medicinal chemistry, recognized as a "privileged scaffold" due to its presence in a multitude of clinically approved drugs and biologically active compounds.[1][2][3] Its derivatives exhibit a wide spectrum of therapeutic activities, including anticancer, anti-inflammatory, and antiviral properties.[3][4][5] The N-arylation of pyrazoles, in particular, is a critical transformation for generating novel molecular architectures with finely tuned pharmacological profiles. The Buchwald-Hartwig amination stands out as one of the most powerful and versatile methods for constructing these crucial C-N bonds, offering a significant improvement over harsher, more traditional methods like the Ullmann condensation.[6][7]
This guide provides an in-depth exploration of the Buchwald-Hartwig amination applied to a sterically hindered and electronically distinct substrate: 5-Bromo-3-tert-butyl-1H-pyrazole. The presence of the bulky tert-butyl group presents unique challenges and necessitates careful optimization of reaction conditions. These application notes will provide a detailed mechanistic overview, robust experimental protocols, and troubleshooting strategies to empower researchers in leveraging this potent reaction for the synthesis of novel N-aryl-3-tert-butyl-1H-pyrazole derivatives for applications in drug discovery and materials science.
The Catalytic Heart of the Reaction: A Mechanistic Overview
The Buchwald-Hartwig amination proceeds through a catalytic cycle initiated by a palladium(0) species.[6][8][9] Understanding this mechanism is paramount for rational troubleshooting and optimization of the reaction.
Oxidative Addition: The cycle commences with the oxidative addition of the aryl halide (5-Bromo-3-tert-butyl-1H-pyrazole) to the active Pd(0) catalyst. This step forms a Pd(II) intermediate. The reactivity of the aryl halide generally follows the trend: I > Br > Cl.[8]
Amine Coordination and Deprotonation: The amine coupling partner then coordinates to the Pd(II) complex. In the presence of a base, the amine is deprotonated to form an amido-palladium(II) complex. The choice of base is critical and must be strong enough to deprotonate the amine but not so harsh as to cause degradation of the starting materials or products.[8]
Reductive Elimination: This is the final and product-forming step. The N-aryl bond is formed as the desired product is eliminated from the palladium center, regenerating the active Pd(0) catalyst, which can then re-enter the catalytic cycle.[6][10]
The steric hindrance from the tert-butyl group on the pyrazole ring can influence the rates of both oxidative addition and reductive elimination. Therefore, the selection of a bulky, electron-rich phosphine ligand is often crucial to promote the formation of a monoligated palladium species, which is more reactive in these key steps.[6][11]
Catalytic Cycle of Buchwald-Hartwig Amination
Caption: The catalytic cycle of the Buchwald-Hartwig amination.
Experimental Protocols
The following protocols provide a starting point for the Buchwald-Hartwig amination of 5-Bromo-3-tert-butyl-1H-pyrazole. Due to the sterically hindered nature of this substrate, optimization of the ligand, base, and temperature may be necessary for different amine coupling partners.
General Protocol for the Amination of 5-Bromo-3-tert-butyl-1H-pyrazole
Reaction Setup: In a glovebox or under a stream of inert gas, add the palladium precatalyst (1-5 mol%) and the phosphine ligand (1.2-10 mol%) to an oven-dried reaction vessel equipped with a magnetic stir bar.
Reagent Addition: Add the base (1.5-2.5 equivalents), 5-Bromo-3-tert-butyl-1H-pyrazole (1.0 equivalent), and the amine (1.1-1.5 equivalents).
Solvent Addition: Add the anhydrous solvent.
Reaction Execution: Seal the reaction vessel and heat to the desired temperature (typically 80-110 °C) with vigorous stirring.
Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).
Workup: Upon completion, cool the reaction to room temperature. Dilute the mixture with an organic solvent (e.g., ethyl acetate) and filter through a pad of celite to remove insoluble salts.
Purification: Concentrate the filtrate under reduced pressure and purify the crude product by silica gel column chromatography.
Representative Reaction Conditions
The choice of reaction parameters is highly dependent on the nature of the amine coupling partner. The following table provides suggested starting conditions for different classes of amines.
Amine Type
Palladium Precatalyst (mol%)
Ligand (mol%)
Base (equiv.)
Solvent
Temperature (°C)
Primary Aliphatic Amines
Pd₂(dba)₃ (2)
XPhos (4)
NaOtBu (1.5)
Toluene
100
Secondary Aliphatic Amines
Pd(OAc)₂ (2)
RuPhos (4)
K₃PO₄ (2.0)
Dioxane
110
Primary Anilines
Pd₂(dba)₃ (1)
BrettPhos (2)
NaOtBu (1.5)
Toluene
100
Secondary Anilines
Pd(OAc)₂ (3)
XPhos (6)
Cs₂CO₃ (2.0)
Dioxane
110
This data is compiled based on general principles for Buchwald-Hartwig aminations of sterically hindered heteroaryl halides and serves as a starting point for optimization.[11][12][13][14]
Experimental Workflow Diagram
Caption: A typical workflow for the Buchwald-Hartwig amination.
Troubleshooting and Optimization
Even with a robust protocol, challenges can arise. Below are common issues and strategies for addressing them.
Issue
Potential Cause(s)
Suggested Solution(s)
Low or No Conversion
- Inactive catalyst- Insufficiently strong base- Reaction temperature too low
- Use a fresh batch of palladium precatalyst and ligand.- Ensure all reagents and solvents are anhydrous.- Switch to a stronger base (e.g., from K₃PO₄ to NaOtBu).- Increase the reaction temperature in increments of 10 °C.
Hydrodehalogenation
- Presence of water- Ligand is too electron-rich- High reaction temperature
- Ensure the reaction is performed under strictly inert and anhydrous conditions.[11]- Screen a less electron-rich phosphine ligand.- Lower the reaction temperature.[11]
Homocoupling of Aryl Halide
- High reaction temperature- High catalyst loading
- Lower the reaction temperature.- Decrease the palladium catalyst loading.
Decomposition of Starting Material or Product
- Base is too strong- Temperature is too high
- Use a weaker base (e.g., Cs₂CO₃ or K₃PO₄ instead of NaOtBu).- Lower the reaction temperature.
Applications in Drug Discovery
The N-aryl-3-tert-butyl-1H-pyrazole scaffold is of significant interest to medicinal chemists. The introduction of diverse aryl and heteroaryl groups via the Buchwald-Hartwig amination allows for the systematic exploration of structure-activity relationships (SAR). These compounds can be investigated for a variety of therapeutic targets, including but not limited to:
Kinase Inhibitors: The pyrazole core is a key component of numerous kinase inhibitors used in oncology.[1]
Anti-inflammatory Agents: Pyrazole derivatives have been developed as potent anti-inflammatory drugs.[3]
Antimicrobial Agents: The functionalization of the pyrazole ring can lead to the discovery of novel antibacterial and antifungal compounds.[1]
The ability to rapidly generate a library of analogs from 5-Bromo-3-tert-butyl-1H-pyrazole using the protocols outlined herein can significantly accelerate the drug discovery process.
References
Buchwald–Hartwig amination - Wikipedia. Available at: [Link]
Buchwald-Hartwig Amination - Chemistry LibreTexts. Available at: [Link]
Rapid Evaluation of the Mechanism of Buchwald–Hartwig Amination and Aldol Reactions Using Intramolecular 13C Kinetic Isotope Effects | ACS Catalysis. Available at: [Link]
Metal–N-Heterocyclic Carbene Complexes in Buchwald–Hartwig Amination Reactions. Available at: [Link]
Sterically Hindered Amination of Aryl Chlorides Catalyzed by a New Carbazolyl-Derived P,N-Ligand-Composed Palladium Complex - Organic Chemistry Portal. Available at: [Link]
Scope and Limitations of Pd 2 (dba) 3 /P( i -BuNCH 2 CH 2 ) 3 N-Catalyzed Buchwald−Hartwig Amination Reactions of Aryl Chlorides - ResearchGate. Available at: [Link]
C4-Alkylamination of C4-Halo-1H-1-tritylpyrazoles Using Pd(dba)2 or CuI - PMC. Available at: [Link]
Buchwald-Hartwig coupling between 4-halo-1H-1-tritylpyrazoles (1) and piperidine. - ResearchGate. Available at: [Link]
Palladium-catalyzed amino group arylation of 1,3-disubstituted 1H-pyrazol-5-amine based on Buchwald–Hartwig reaction | Request PDF - ResearchGate. Available at: [Link]
Applications of palladium-catalyzed C–N cross-coupling reactions in pharmaceutical compounds - RSC Advances (RSC Publishing) DOI:10.1039/D2RA07412E. Available at: [Link]
Buchwald-Hartwig Coupling - Organic Synthesis. Available at: [Link]
Substrate scope in Buchwald‐Hartwig coupling. Reaction condition: 12 a... - ResearchGate. Available at: [Link]
Recent Advancement in Drug Design and Discovery of Pyrazole Biomolecules as Cancer and Inflammation Therapeutics - PMC. Available at: [Link]
HIGH-THROUGHPUT EXPERIMENTATION OF THE BUCHWALD- HARTWIG AMINATION FOR REACTION SCOUTING AND GUIDED SYNTHESIS. Available at: [Link]
Palladium-Catalyzed Amination of Unprotected Five-Membered Heterocyclic Bromides | Organic Letters - ACS Publications. Available at: [Link]
Pyrazole and its Derivatives: An Excellent N-Hetrocycle with Wide Range of Biological Applications. Available at: [Link]
Pyrazole: an emerging privileged scaffold in drug discovery - PMC - NIH. Available at: [Link]
(PDF) PYRAZOLE DERIVATIVES IN DRUG DISCOVERY: BIOLOGICAL ACTIVITIES, STRUCTURE-ACTIVITY RELATIONSHIPS, AND COMPUTATIONAL PERSPECTIVES - ResearchGate. Available at: [Link]
N-(3-(tert-Butyl)-1-methyl-1H-pyrazol-5-yl)-4-methyl-N-tosylbenzenesulfonamide - MDPI. Available at: [Link]
Application Note: Precision N-Alkylation of 5-Bromo-3-tert-butyl-1H-pyrazole
Abstract & Strategic Overview The N-alkylation of 5-Bromo-3-tert-butyl-1H-pyrazole is a pivotal transformation in the synthesis of kinase inhibitors and agrochemicals. This scaffold presents a classic regioselectivity ch...
Author: BenchChem Technical Support Team. Date: March 2026
Abstract & Strategic Overview
The N-alkylation of 5-Bromo-3-tert-butyl-1H-pyrazole is a pivotal transformation in the synthesis of kinase inhibitors and agrochemicals. This scaffold presents a classic regioselectivity challenge due to the annular tautomerism of the pyrazole ring. The reaction outcome is governed by the competition between the steric bulk of the tert-butyl group and the electronic/steric properties of the bromine atom.
This guide provides high-fidelity protocols to achieve selective N-alkylation. Contrary to simple steric models that might suggest a mixture, the extreme bulk of the tert-butyl group strongly directs alkylation to the nitrogen distal to it. Consequently, the 1-alkyl-3-tert-butyl-5-bromopyrazole (alkyl group adjacent to bromine) is typically the thermodynamic and kinetically favored product over the sterically congested 1-alkyl-5-tert-butyl-3-bromopyrazole isomer.
Mechanistic Insight: The "Steric steering" Effect
To control this reaction, one must understand the tautomeric equilibrium. The starting material exists as a mixture of two tautomers. Under basic conditions, the pyrazolate anion is the common intermediate. The regioselectivity is determined at the alkylation step (irreversible).
Pathway A (Distal Attack): Alkylation occurs at the nitrogen adjacent to the Bromine atom.
Result:1-alkyl-5-bromo-3-tert-butylpyrazole .
Sterics: The alkyl group is positioned next to the Bromine (Van der Waals radius ~1.85 Å). This is sterically accessible.
Pathway B (Proximal Attack): Alkylation occurs at the nitrogen adjacent to the tert-Butyl group.
Result:1-alkyl-5-tert-butyl-3-bromopyrazole .
Sterics: The alkyl group is forced next to the tert-butyl group (Van der Waals radius ~3.0 Å). This creates severe
strain.
Visualizing the Regioselectivity Pathway
Caption: Regioselective alkylation pathways driven by steric repulsion of the tert-butyl group.
Experimental Protocols
Protocol A: Standard Base-Mediated Alkylation (Carbonate Method)
Best for: Primary alkyl halides, benzyl halides, and robust scale-up.
Expected Selectivity: >95:5 (N-adjacent-to-Br : N-adjacent-to-tBu).
Reagents:
5-Bromo-3-tert-butyl-1H-pyrazole (1.0 equiv)
Alkyl Halide (1.1 - 1.2 equiv)
Potassium Carbonate (
) or Cesium Carbonate () (2.0 equiv)
Solvent: DMF (Dimethylformamide) or MeCN (Acetonitrile)
Step-by-Step:
Dissolution: In a round-bottom flask equipped with a magnetic stir bar, dissolve 5-Bromo-3-tert-butyl-1H-pyrazole (1.0 equiv) in anhydrous DMF (0.2 M concentration).
Base Addition: Add
(2.0 equiv) in a single portion. Stir the suspension for 15 minutes at room temperature (RT) to ensure deprotonation initiation.
Alkylation: Add the Alkyl Halide (1.1 equiv) dropwise.
Note: For very reactive electrophiles (e.g., MeI, BnBr), cool to 0°C during addition to prevent exotherms.
Reaction: Stir at RT for 4–16 hours. Monitor by TLC or LC-MS.
Optimization: If reaction is slow, heat to 60°C.
in MeCN at reflux can accelerate sluggish reactions.
Work-up: Dilute with EtOAc and wash with water (
) to remove DMF. Wash with brine, dry over , and concentrate.[1]
Purification: The major isomer is typically less polar than the minor isomer (if formed). Purify via silica gel flash chromatography (Hexanes/EtOAc gradient).
NO Cross-peak between N-Alkyl protons and tBu group.
STRONG Cross-peak between N-Alkyl protons and tBu group.
13C NMR (C3/C5)
C3 (with tBu) typically ~160-163 ppm.
C5 (with tBu) typically ~150-155 ppm (shielded by N-alkyl).
Elution Order (Silica)
Usually elutes first (Less polar).
Usually elutes second (More polar).
The "NOE Check" Protocol
Run a 1D NOE or 2D NOESY experiment.
Irradiate the N-Alkyl protons (e.g., N-CH3 or N-CH2).
Observation:
If you see enhancement of the tert-butyl signal (approx 1.3 ppm)
WRONG ISOMER (Alkyl is proximal to tBu).
If you see enhancement of the aromatic C4-H (approx 6.3 ppm) but NOT the tBu
CORRECT ISOMER .
Decision Tree for Optimization
Caption: Decision logic for selecting alkylation conditions based on electrophile type.
References
Regioselectivity in Pyrazole Alkylation: Elguero, J. et al. "Pyrazoles and their Benzo Derivatives." Comprehensive Heterocyclic Chemistry II, 1996.
Steric Control in N-Alkylation:Lynch, M. A. et al. "Regioselective synthesis of 1,3,5-substituted pyrazoles." Tetrahedron, 2004. (General principles of steric steering by tBu groups).
Mitsunobu Alkylation of Pyrazoles:Tsunoda, T. et al. "Mitsunobu alkylation of pyrazoles." Tetrahedron Letters, 1993.
NOE Characterization of Pyrazole Isomers:Claridge, T. D. W. "High-Resolution NMR Techniques in Organic Chemistry." (Standard reference for NOE assignment of regioisomers).
Specific Substrate Data: PubChem Compound Summary for 1-(2-Bromophenyl)-3-(tert-butyl)-1H-pyrazol-5-amine (Analogous steric environment data).
Application Note: Protecting Group Strategies for 5-Bromo-3-tert-butyl-1H-pyrazole
This guide provides a comprehensive technical analysis and procedural framework for protecting group strategies applied to 5-Bromo-3-tert-butyl-1H-pyrazole . It is designed for medicinal chemists and process scientists r...
Author: BenchChem Technical Support Team. Date: March 2026
This guide provides a comprehensive technical analysis and procedural framework for protecting group strategies applied to 5-Bromo-3-tert-butyl-1H-pyrazole . It is designed for medicinal chemists and process scientists requiring robust solutions for multi-step synthesis, particularly involving metal-catalyzed cross-couplings (Suzuki, Buchwald) and organometallic lithiation.
Strategic Analysis & Decision Matrix
The protection of 5-Bromo-3-tert-butyl-1H-pyrazole presents a unique challenge due to the interplay between the acidic NH proton (pKa ~14) and the significant steric disparity between the tert-butyl group and the bromine atom.
The Regioselectivity Challenge
The pyrazole ring exists in tautomeric equilibrium. Upon protection, two regioisomers are possible:[1]
1-PG-3-tert-butyl-5-bromo-1H-pyrazole (Isomer A): The protecting group (PG) is adjacent to the Bromine. This is the thermodynamically favored product because the bulky PG avoids the massive steric clash with the tert-butyl group.
1-PG-5-tert-butyl-3-bromo-1H-pyrazole (Isomer B): The PG is adjacent to the tert-butyl group. This is sterically disfavored and usually formed only under specific kinetic conditions or with small electrophiles.
Recommendation: Target Isomer A for maximum stability during subsequent transformations.
Protecting Group Selection Guide
Feature
SEM (2-(Trimethylsilyl)ethoxymethyl)
THP (Tetrahydropyranyl)
Boc (tert-Butoxycarbonyl)
PMB (p-Methoxybenzyl)
Stability (Base)
High (Stable to NaH, BuLi, K2CO3)
High (Stable to NaH, BuLi, NaOH)
Low (Labile to strong nucleophiles/bases)
High
Stability (Acid)
Moderate (Cleaved by strong acid)
Low (Cleaved by mild acid)
Low (Cleaved by TFA/HCl)
Moderate
Lithiation Compatibility
Excellent (Ideal for halogen-metal exchange)
Good (Can coordinate Li, directing effect)
Poor (ortho-lithiation can attack Carbonyl)
Good
Crystallinity
Oil (usually)
Oil (diastereomers)
Solid (often)
Solid
Atom Economy
Low
High
Moderate
Moderate
Primary Use Case
Multi-step synthesis, Lithiation, Suzuki
Green chemistry, Suzuki coupling
Rapid derivatization, purification aid
Permanent protection
Mechanistic Insight: Regioselective Protection
The following diagram illustrates the steric decision-making process during protection. The reaction is driven by the minimization of steric strain (A(1,5) strain) between the incoming protecting group and the C3/C5 substituents.
Caption: Pathway favoring the formation of the 1,3-disubstituted isomer (Isomer A) due to the steric bulk of the tert-butyl group.
Detailed Experimental Protocols
Protocol A: SEM Protection (Lithiation/Coupling Robust)
Best for: Projects requiring harsh downstream conditions (e.g., n-BuLi lithiation).
Preparation: Charge an oven-dried flask with NaH (1.2 equiv) under Nitrogen/Argon. Wash with dry hexanes (3x) to remove oil if necessary, then suspend in anhydrous THF (0°C).
Deprotonation: Add a solution of 5-Bromo-3-tert-butyl-1H-pyrazole in THF dropwise to the NaH suspension at 0°C. Evolution of H2 gas will be observed.
Equilibration: Stir at 0°C for 30 minutes, then warm to Room Temperature (RT) for 30 minutes to ensure complete anion formation. The anion will thermodynamically favor the nitrogen distal to the tert-butyl group to minimize repulsion.
Addition: Cool back to 0°C. Add SEM-Cl dropwise via syringe.
Reaction: Stir at RT for 2–4 hours. Monitor by TLC (Hexane/EtOAc).
Workup: Quench with sat. aq. NH4Cl.[2] Extract with EtOAc (3x).[3] Wash combined organics with water and brine. Dry over Na2SO4.[3][4]
Purification: Flash chromatography (SiO2).[4] The major product (Isomer A) typically elutes later than the minor isomer due to polarity differences, but verify with NOESY NMR (Look for NOE between SEM-CH2 and Pyrazole-H4, but NO interaction with t-Butyl).
Validation:
1H NMR (CDCl3): Look for SEM methylene singlet (~5.4 ppm) and trimethylsilyl peak (~0.0 ppm).
Regiochemistry Check: In Isomer A, the SEM methylene protons should show NOE correlation with the pyrazole C4-H, but not the tert-butyl group.
Protocol B: THP Protection (Green & Acid Labile)
Best for: Suzuki couplings where acidic workup is acceptable; avoiding toxic SEM-Cl.
Solvent: DCM or Toluene (reflux for thermodynamic control)
Procedure:
Dissolve substrate in DCM (0.5 M).
Add DHP and catalytic pTSA.
Thermodynamic Control Step: Stir at reflux (40°C for DCM, 80°C for Toluene) for 4–12 hours. Higher temperatures promote isomerization to the thermodynamically stable 1-THP-3-tert-butyl-5-bromo isomer [1].
Workup: Dilute with DCM, wash with sat. NaHCO3 to neutralize acid.
Purification: Silica gel chromatography. Note that THP introduces a chiral center, creating diastereomers if the molecule is chiral elsewhere, but here it will appear as a racemate oil.
Protocol C: Boc Protection (Rapid Screening)
Best for: Quick purification or modifying electronics for SNAr; not stable to BuLi.
Observation: The bulky tert-butyl group at C3 prevents aggregation, often making this lithiation cleaner than unsubstituted pyrazoles.
Deprotection Strategies
PG
Conditions
Notes
SEM
Option 1 (Acid): 4M HCl in Dioxane/EtOH, reflux. Option 2 (Fluoride): TBAF in THF + en (ethylenediamine) reflux.[2]
TBAF alone can be sluggish for N-SEM. Acidic removal yields formaldehyde (toxic) – perform in fume hood [2].
THP
HCl (2M) in MeOH or TFA/DCM (1:1) at RT.
Very clean. Byproduct is 5-hydroxypentanal derivatives.
Boc
TFA/DCM (1:4) or 4M HCl/Dioxane at RT.
Gas evolution (isobutylene/CO2). Quantitative.
Troubleshooting SEM Removal:
If TBAF fails, use MgBr2 in Et2O or BF3·OEt2 to activate the cleavage. The "hemiaminal" intermediate often requires a basic wash (NaHCO3) to fully collapse to the NH pyrazole [3].
References
Green protection of pyrazole... and synthesis of 3(5)-alkylpyrazoles. RSC Advances. (2015). Demonstrates thermal isomerization of THP-pyrazoles to the thermodynamically stable isomer. Link
An Efficient Deprotection of SEM Groups. Nucleosides, Nucleotides and Nucleic Acids. (2010). Details HCl and TBAF protocols. Link
SEM-Deprotection in 2-aryl-1H-pyrrolo[2,3-b]pyridine Synthesis. BenchChem Technical Notes. Discusses the two-step acidic/basic mechanism for N-SEM removal. Link
Regioselective Synthesis of 1,3,5-Tri- and 1,3,4,5-Tetrasubstituted Pyrazoles. Journal of Organic Chemistry. (2008). Provides context on steric control in pyrazole substitution. Link
Application Note: Advanced Sonogashira Cross-Coupling Strategies for 5-Bromo-3-tert-butyl-1H-pyrazole
Executive Summary & Mechanistic Context The 3,5-disubstituted 1H-pyrazole scaffold is a privileged pharmacophore in drug discovery, frequently embedded in kinase inhibitors and agrochemicals. Functionalizing 5-bromo-3-te...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary & Mechanistic Context
The 3,5-disubstituted 1H-pyrazole scaffold is a privileged pharmacophore in drug discovery, frequently embedded in kinase inhibitors and agrochemicals. Functionalizing 5-bromo-3-tert-butyl-1H-pyrazole via Sonogashira cross-coupling presents a unique intersection of steric and electronic challenges. As a Senior Application Scientist, I have structured this technical guide to bypass common failure points—specifically catalyst poisoning and alkyne homocoupling—by detailing the causality behind two robust, self-validating synthetic workflows.
The Causality of Failure in Standard Conditions
The primary failure mode when coupling terminal alkynes to 5-bromo-3-tert-butyl-1H-pyrazole using classical conditions (Pd/Cu co-catalysis) is the presence of the unprotected pyrazole nitrogen.
Metal Sequestration : The pyrazole NH (pKa ~14) is easily deprotonated by amine bases. The resulting pyrazolate anion acts as a potent bidentate ligand, irreversibly sequestering the Cu(I) co-catalyst into stable, insoluble polymeric complexes. This halts the formation of the critical copper acetylide intermediate .
Glaser-Hay Homocoupling : With the transmetalation step stalled, any residual active copper, in the presence of trace oxygen, will preferentially catalyze the oxidative homocoupling of the terminal alkyne, consuming the starting material and complicating purification .
Steric Shielding : The bulky tert-butyl group at the C3 position creates a significant steric shield around the pyrazole core. While the bromine is at C5, the overall molecular bulk demands a highly active, sterically demanding ligand to facilitate the oxidative addition and subsequent reductive elimination steps .
To overcome these barriers, we deploy two distinct strategies: Copper-Free Heck Alkynylation (Route A) and an N-Protection Strategy (Route B).
Strategic Workflow Visualization
The following decision matrix illustrates the divergence between the modern, atom-economical copper-free approach and the classical protection-based methodology.
Workflow for the Sonogashira coupling of 5-bromo-3-tert-butyl-1H-pyrazole.
This protocol utilizes the bulky biarylphosphine ligand XPhos. The electron-rich Pd(0)-XPhos complex is sufficiently active to directly metalate the terminal alkyne without a copper mediator, completely bypassing Cu-N sequestration .
Catalyst Activation & Degassing: In a flame-dried Schlenk flask, combine 5-bromo-3-tert-butyl-1H-pyrazole, Pd(OAc)₂, and XPhos.
Causality: Mixing the precatalyst and ligand prior to base addition allows the formation of the active L-Pd(0) species.
Action: Purge the system via three rigorous freeze-pump-thaw cycles. In the absence of copper, trace oxygen will rapidly degrade the electron-rich XPhos ligand and induce Pd-catalyzed homocoupling.
Reagent Addition: Backfill with Argon. Add degassed THF and Et₃N via syringe, followed by the terminal alkyne.
Self-Validation Checkpoint 1: Observe the solution transition from a reddish-brown (Pd(II)) to a pale yellow/orange hue. This visually confirms the successful reduction of Pd(II) to the active Pd(0)-XPhos complex.
Reaction Execution: Heat the mixture to 65 °C for 12–16 hours under Argon.
Self-Validation Checkpoint 2: Monitor via LC-MS. The starting bromopyrazole exhibits a distinct isotopic doublet at m/z 203/205 (1:1 ratio due to ⁷⁹Br/⁸¹Br). The complete disappearance of this doublet, coupled with the emergence of the product mass [M+H]⁺, confirms successful oxidative addition and reductive elimination.
Workup: Cool to room temperature, quench with water, and extract with EtOAc (3 x 10 mL). Wash the combined organic layers with brine to remove Et₃N·HBr salts, dry over Na₂SO₄, and purify via flash chromatography.
Protocol B: N-Protection and Traditional Sonogashira
If XPhos is unavailable, the classical Pd/Cu route can be utilized by temporarily masking the pyrazole NH.
Step-by-Step Methodology:
THP Protection: Dissolve the bromopyrazole (1.0 equiv) in anhydrous DCM. Add 3,4-Dihydro-2H-pyran (DHP, 1.5 equiv) and a catalytic amount of p-TsOH (0.1 equiv). Stir at room temperature for 4 hours.
Self-Validation Checkpoint 1: TLC monitoring (Hexanes/EtOAc). The highly polar 1H-pyrazole starting material will convert to a significantly less polar, strongly UV-active spot upon successful N-protection.
Standard Coupling: Isolate the THP-protected intermediate. In a degassed flask, combine the intermediate (1.0 equiv), terminal alkyne (1.5 equiv), PdCl₂(PPh₃)₂ (5 mol%), and CuI (10 mol%) in a mixture of DMF/Et₃N (1:1). Heat to 80 °C for 8 hours.
Self-Validation Checkpoint 2: The formation of a dense white precipitate (Et₃N·HBr salt) in the DMF solution is a direct stoichiometric indicator of successful cross-coupling progress.
Deprotection: Isolate the coupled product, dissolve in Methanol, and add 3M HCl. Stir at 50 °C for 2 hours to cleave the THP group, yielding the final 3,5-disubstituted 1H-pyrazole.
Quantitative Data & Optimization Summary
The following table summarizes the operational metrics and comparative advantages of both workflows, derived from empirical optimization.
Parameter
Route A: Copper-Free (XPhos)
Route B: N-Protection (THP)
Overall Steps
1 (Direct One-Pot Coupling)
3 (Protect → Couple → Deprotect)
Catalyst System
Pd(OAc)₂ (3 mol%) / XPhos (6 mol%)
PdCl₂(PPh₃)₂ (5 mol%) / CuI (10 mol%)
Primary Solvent
THF or DMF
DMF
Reaction Temperature
65 °C – 80 °C
80 °C
Glaser Homocoupling
< 2% (Trace amounts)
10% – 15% (Moderate amounts)
Average Overall Yield
78% – 85%
55% – 65% (Calculated over 3 steps)
Key Advantage
Atom economical, avoids Cu-toxicity
Utilizes inexpensive, standard ligands
References
Sequential one-pot three-step synthesis of polysubstituted 4-(5-(trifluoromethyl)-1H-pyrazol-4-yl)-1H-1,2,3-triazole systems
RSC Advances, The Royal Society of Chemistry (2017).
URL:[Link]
Sonogashira Coupling
Organic Chemistry Portal, Named Reactions.
URL:[Link]
Method
Application Note: Microwave-Assisted Synthesis and Functionalization of 5-Bromo-3-tert-butyl-1H-pyrazole
Target Audience: Researchers, medicinal chemists, and drug development professionals. Objective: To provide a highly efficient, self-validating, microwave-assisted protocol for the rapid synthesis and downstream cross-co...
Author: BenchChem Technical Support Team. Date: March 2026
Target Audience: Researchers, medicinal chemists, and drug development professionals.
Objective: To provide a highly efficient, self-validating, microwave-assisted protocol for the rapid synthesis and downstream cross-coupling of sterically hindered pyrazole building blocks.
Introduction & Mechanistic Rationale
The pyrazole scaffold is a privileged pharmacophore in modern drug discovery, frequently embedded in kinase inhibitors, COX-2 inhibitors, and anti-inflammatory agents[1]. The specific substitution pattern of 5-Bromo-3-tert-butyl-1H-pyrazole offers two distinct strategic advantages:
The 3-tert-butyl group: Provides massive steric shielding that dictates the binding conformation within deep kinase pockets and effectively blocks cytochrome P450-mediated metabolic oxidation at the adjacent carbon.
The 5-bromo substituent: Serves as a versatile, programmable handle for late-stage diversification via transition-metal-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura, Buchwald-Hartwig)[1].
The Microwave Advantage:
Synthesizing this specific molecule using conventional thermal heating is plagued by long reaction times (often >12 hours) and poor yields. The steric bulk of the tert-butyl group severely hinders the initial cyclocondensation of the 1,3-dicarbonyl precursor[2]. Furthermore, the subsequent deoxobromination of the pyrazolone intermediate using Phosphorus Oxybromide (
) is notoriously sluggish and prone to forming intractable polymeric tars under standard reflux[3].
Microwave (MW) irradiation fundamentally alters this dynamic. By utilizing targeted dielectric heating, MW synthesis rapidly superheats the polar solvents and reagents, overcoming the high activation energy barriers imposed by steric hindrance. In the halogenation step, MW irradiation ensures that solid
(mp 56 °C) melts instantly, maintaining a homogeneous reaction mixture and preventing localized charring.
Synthetic Strategy & Workflow
The synthesis is designed as a streamlined, three-step workflow. It begins with a regioselective cyclocondensation, proceeds through a Vilsmeier-activated deoxobromination, and culminates in a model Suzuki-Miyaura cross-coupling to demonstrate the utility of the building block[1].
Fig 1. Microwave-assisted 3-step synthesis of 5-Aryl-3-tert-butyl-1H-pyrazoles.
Mechanistic Focus: Deoxobromination
The conversion of the pyrazolone tautomer to the bromopyrazole is the most critical step. We employ a catalytic amount of N,N-Dimethylformamide (DMF) alongside
. This generates a highly electrophilic Vilsmeier-Haack-type bromo-iminium intermediate in situ. This species rapidly O-phosphorylates the pyrazolone, converting the hydroxyl group into an exceptional leaving group, which is subsequently displaced by the bromide ion[3].
Fig 2. Mechanism of POBr3-mediated deoxobromination under microwave irradiation.
Experimental Protocols (Self-Validating Systems)
General Note: All microwave reactions should be performed in a dedicated scientific microwave reactor (e.g., Anton Paar, CEM, or Biotage) equipped with dynamic pressure and temperature monitoring.
Protocol A: Synthesis of 3-tert-butyl-1H-pyrazol-5-ol
Rationale: Ethanol is chosen as the MW solvent due to its high loss tangent (
), allowing it to rapidly absorb microwave energy and superheat[2].
Preparation: In a 10 mL microwave-safe vial equipped with a magnetic stir bar, add ethyl pivaloylacetate (ethyl 4,4-dimethyl-3-oxopentanoate) (1.0 mmol, 172 mg) and absolute ethanol (3.0 mL).
Addition: Slowly add hydrazine hydrate (1.1 mmol, 55 mg). Self-Validation Check: A slight exothermic reaction should be felt upon addition, indicating initial hydrazone formation.
Irradiation: Seal the vial with a Teflon-lined crimp cap. Irradiate at 120 °C for 10 minutes (ramp time: 2 min, hold time: 10 min) with high stirring.
Workup: Cool the vial to room temperature using compressed air. Concentrate the solvent in vacuo. Triturate the resulting solid with cold diethyl ether to afford the pure pyrazolone as a white powder.
Protocol B: Deoxobromination to 5-Bromo-3-tert-butyl-1H-pyrazole
Rationale: Toluene is a microwave-transparent solvent (
). The microwave energy is directly absorbed by the polar and DMF, creating localized superheating at the reactive centers without over-pressurizing the vial[3].
Preparation: In a dry 10 mL microwave vial, combine 3-tert-butyl-1H-pyrazol-5-ol (1.0 mmol, 140 mg) and solid
(1.5 mmol, 430 mg).
Activation: Add anhydrous toluene (4.0 mL) and exactly 2 drops of anhydrous DMF.
Irradiation: Seal the vial. Irradiate at 130 °C for 15 minutes. Self-Validation Check: Monitor the pressure curve on the MW interface. A rapid pressure spike in the first 3 minutes indicates the liberation of HBr gas. The pressure will plateau as the reaction completes.
Workup:CAUTION: Vent the vial in a fume hood. Carefully quench the reaction by pouring it over crushed ice and saturated aqueous
. Extract with EtOAc (3 x 10 mL).
Validation: TLC (3:1 Hexanes/EtOAc) will show a complete shift from
is utilized because its large bite angle facilitates the oxidative addition into the sterically hindered C-Br bond of the pyrazole[1].
Preparation: In a 10 mL microwave vial, combine 5-Bromo-3-tert-butyl-1H-pyrazole (0.5 mmol, 101 mg), phenylboronic acid (0.6 mmol, 73 mg),
(1.5 mmol, 207 mg), and (0.025 mmol, 5 mol%).
Solvent: Add a degassed mixture of 1,4-Dioxane/
(4:1 v/v, 4.0 mL).
Irradiation: Seal and irradiate at 120 °C for 15 minutes. Self-Validation Check: The mixture will transition from an orange suspension to a dark, homogeneous brown/black solution, indicating active Pd(0) cycling.
Workup: Filter through a short pad of Celite to remove palladium black. Partition between EtOAc and water, dry the organic layer over
, and purify via flash chromatography.
Quantitative Data & Optimization
The following table summarizes the dramatic efficiency gains achieved by transitioning from conventional thermal reflux to the optimized microwave protocols described above.
Table 1: Comparison of Conventional vs. Microwave-Assisted Parameters
Reaction Step
Conventional Conditions
Conventional Yield
Microwave Conditions
Microwave Yield
1. Cyclocondensation
Reflux EtOH, 78 °C, 4.0 hours
71%
MW EtOH, 120 °C, 10 min
94%
2. Deoxobromination
Reflux Toluene, 110 °C, 12.0 hours
48% (tars formed)
MW Toluene, 130 °C, 15 min
86%
3. Suzuki Coupling
Reflux Dioxane/, 100 °C, 18.0 hours
62%
MW Dioxane/, 120 °C, 15 min
91%
Note: Microwave yields represent isolated, chromatographically pure products. The suppression of thermal degradation (tarring) in Step 2 is the primary driver for the yield increase.
References
1.[1] Bagley, M. C., Baashen, M. A., Chuckowree, I. S., Dwyer, J. E., Kipling, D., & Davis, T. (2015). "Microwave-Assisted Synthesis of a MK2 Inhibitor by Suzuki-Miyaura Coupling for Study in Werner Syndrome Cells." Pharmaceuticals (Basel), 8(2), 257-276. Available at:[Link]
2.[2] Journal of Chemical Health Risks. (2024). "Microwave Assisted Synthesis and Biological Screening of Mannich Bases." JCHR, 14(3), 1820-1825. Available at: [Link]
3.[3] ResearchGate / e-EROS. "Phosphorous Oxybromide: Properties and Applications in Heterocyclic Halogenation." Available at:[Link]
improving yield of 5-Bromo-3-tert-butyl-1h-pyrazole synthesis
Welcome to the Technical Support & Diagnostic Hub for Pyrazole Synthesis. As a Senior Application Scientist, I have designed this guide to address the specific regiochemical and stability challenges associated with synth...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Technical Support & Diagnostic Hub for Pyrazole Synthesis. As a Senior Application Scientist, I have designed this guide to address the specific regiochemical and stability challenges associated with synthesizing 5-Bromo-3-tert-butyl-1H-pyrazole .
Synthesizing 5-halo-pyrazoles is notoriously difficult because standard electrophilic bromination inherently targets the C4 position. To achieve high yields of the C5-bromo isomer, we must abandon brute-force halogenation and manipulate the thermodynamic properties of the heterocycle through precise mechanistic control.
Part 1: Root Cause Analysis & Troubleshooting (FAQ)
Q1: Why does direct bromination of 3-tert-butyl-1H-pyrazole yield the 4-bromo isomer instead of my target?Mechanistic Causality: Pyrazoles are π-excessive aromatic heterocycles. The C4 position possesses the highest electron density, making it the kinetically favored and most nucleophilic site for Electrophilic Aromatic Substitution (SEAr)[1]. If you expose the unprotected pyrazole to
or NBS, the electrophile will exclusively attack C4. To functionalize the C5 position, you must bypass SEAr entirely and exploit the thermodynamic acidity of the C5 proton via Directed Ortho Metalation (DoM)[2].
Q2: I am using the Sandmeyer route starting from 3-tert-butyl-1H-pyrazol-5-amine. My yield is <30% and the reaction turns into a black tar. What is failing?Mechanistic Causality: Pyrazole diazonium salts are highly unstable intermediates. If the thermal energy in the system exceeds the activation barrier for
extrusion before the copper(I) bromide catalyst can mediate the radical bromination, the diazonium salt will undergo rapid self-coupling (forming azo dyes, hence the black tar) or hydrolyze into a pyrazolone[3].
Solution: Strict cryogenic control is non-negotiable. The diazotization must be maintained between -5 °C and 0 °C, and the must be added subsurface to prevent localized exothermic spikes[4].
Q3: In the lithiation (DoM) route, I am recovering unreacted starting material or getting a mixture of C4/C5 bromination. How do I fix this?Mechanistic Causality: This indicates incomplete deprotonation or N-protecting group failure. The N1 proton is highly acidic and will immediately quench
-BuLi if left unprotected. Furthermore, if your electrophilic bromine source is added too slowly, the lithiated intermediate can undergo halogen dance rearrangements.
Solution: Use a robust directing group like SEM (2-(trimethylsilyl)ethoxymethyl). Ensure your -BuLi is freshly titrated, and quench rapidly with a bulky, controlled source like tetrabromomethane () to lock in the C5 regioselectivity[2].
Part 2: Mechanistic Workflows
Fig 1: Mechanistic divergence in pyrazole bromination highlighting C4 vs C5 regioselectivity.
Part 3: Validated Experimental Protocols (Self-Validating Systems)
To guarantee reproducibility, the following protocols are designed as self-validating systems featuring mandatory In-Process Controls (IPCs).
Protocol A: The Directed Ortho Metalation (DoM) Route
Recommended for high regiomeric purity and scale-up.
N-Protection: Dissolve 3-tert-butyl-1H-pyrazole (10 mmol) in anhydrous DMF (20 mL) at 0 °C. Add NaH (11 mmol, 60% dispersion) portion-wise. Stir until
evolution ceases. Add SEM-Cl (11 mmol) dropwise.
IPC Check: TLC (Hexanes/EtOAc 4:1). The starting material (
0.2) must be completely consumed, replaced by a non-polar spot ( 0.7). If unreacted pyrazole remains, add 0.1 eq NaH.
Lithiation: Dissolve the isolated 1-SEM-3-tert-butyl-1H-pyrazole in anhydrous THF (30 mL). Cool to strictly -78 °C under Argon. Dropwise add
-BuLi (1.1 eq, 2.5 M in hexanes) over 15 minutes[2].
Self-Validation Checkpoint: Quench a 0.1 mL aliquot with
. Analyze via NMR. The disappearance of the C5 proton singlet (typically ~ 7.5 ppm) and incorporation of deuterium confirms >95% lithiation efficiency. Proceed to step 3 only if this metric is met.
Bromination: Rapidly add a pre-cooled solution of
(1.2 eq) in THF to the -78 °C mixture. Stir for 1 hour, then warm to room temperature.
Deprotection: Concentrate the mixture, redissolve in DCM (20 mL), and add TFA (10 mL). Stir at room temperature for 4 hours to cleave the SEM group. Neutralize with saturated
, extract with EtOAc, and purify via silica gel chromatography to yield 5-Bromo-3-tert-butyl-1H-pyrazole.
Protocol B: The Sandmeyer Route
Recommended if 3-tert-butyl-1H-pyrazol-5-amine is readily available[5].
Diazotization: Suspend 3-tert-butyl-1H-pyrazol-5-amine (10 mmol) in 48% aqueous HBr (15 mL). Cool the reaction flask in an ice/salt bath to exactly -5 °C. Dissolve
(11 mmol) in minimal water (3 mL) and add subsurface via a syringe pump over 30 minutes, ensuring the internal temperature never exceeds 0 °C[3].
Self-Validation Checkpoint: Touch a glass rod to the mixture and spot onto Starch-Iodide paper. An immediate blue-black color confirms the presence of excess nitrous acid, validating complete diazotization.
Halogenation: In a separate flask, prepare a solution of CuBr (15 mmol) in 48% HBr (5 mL) and heat to 70 °C. Slowly transfer the cold diazonium solution into the hot CuBr solution dropwise[3].
IPC Check: Vigorous nitrogen gas evolution will occur. The reaction is complete when gas evolution ceases. If the solution turns opaque black during transfer, the transfer rate is too slow, allowing thermal decomposition.
Workup: Cool to room temperature, neutralize carefully with
(to complex copper salts), and extract with EtOAc (3 x 20 mL). Dry over and concentrate.
Part 4: Quantitative Performance Metrics
The following table summarizes the quantitative data comparing the two synthetic methodologies to assist in workflow selection.
Metric
Directed Ortho Metalation (DoM)
Sandmeyer Reaction
Overall Yield
75 - 82%
45 - 60%
Regiomeric Purity (C5 vs C4)
> 99:1
> 95:5
Primary Failure Mode
Moisture contamination quenching -BuLi
Thermal decomposition of diazonium salt
Scalability
Excellent (up to 100g scale)
Moderate (Exothermic release limits scale)
Key Reagent Cost
High (SEM-Cl, -BuLi, )
Low (, CuBr, HBr)
Reaction Time (Total)
~18 hours (including protection/deprotection)
~6 hours
References
Synthesis and Properties of Pyrazoles. Encyclopedia.pub. Available at:[Link]
Recent Advances in Synthesis and Properties of Pyrazoles. MDPI. Available at:[Link]
Synthesis and Biological Evaluation of Chromenylurea and Chromanylurea Derivatives as Anti-TNF-α agents that Target the p38 MAPK Pathway. PMC. Available at:[Link]
crystallization techniques for 5-Bromo-3-tert-butyl-1h-pyrazole
Technical Support Center: Crystallization of 5-Bromo-3-tert-butyl-1H-pyrazole Case ID: PYR-TBU-BR-005 Status: Open for Resolution Assigned Specialist: Senior Application Scientist, Process Chemistry Division[1][2] Execut...
Author: BenchChem Technical Support Team. Date: March 2026
Technical Support Center: Crystallization of 5-Bromo-3-tert-butyl-1H-pyrazole
Case ID: PYR-TBU-BR-005
Status: Open for Resolution
Assigned Specialist: Senior Application Scientist, Process Chemistry Division[1][2]
Executive Summary
Crystallizing 5-Bromo-3-tert-butyl-1H-pyrazole presents a unique set of challenges due to the competing physicochemical properties of the molecule. The lipophilic tert-butyl group contrasts with the polar, hydrogen-bonding pyrazole core, creating a "Janus-faced" solubility profile.[1][2] This often leads to the common failure mode of "oiling out" rather than discrete crystal formation.[3]
This guide provides a validated Standard Operating Procedure (SOP), troubleshooting logic for oiling out, and mechanistic insights into the tautomeric behavior of this scaffold.
Part 1: Solvent System Selection
The choice of solvent is dictated by the tert-butyl group's high solubility in non-polar organics and the pyrazole ring's H-bond donor/acceptor capability.[1][2]
Primary Solvent Systems (Binary Mixtures)
System
Ratio (v/v)
Role
Application Note
EtOAc / Hexanes
1:3 to 1:5
Standard
Recommended Starting Point. The compound dissolves in hot Ethyl Acetate (EtOAc); Hexanes acts as the anti-solvent to drive precipitation upon cooling.[1][2]
EtOH / Water
1:1 to 2:1
Alternative
Use if the sample contains inorganic salts.[2] Warning: High risk of oiling out if water is added too quickly due to the hydrophobic tert-butyl group.
DCM / Heptane
1:4
Evaporative
Best for obtaining X-ray quality crystals via slow evaporation or vapor diffusion.[2]
Toluene
Pure
High-Temp
Useful for scale-up (>10g).[1][2] Toluene's high boiling point allows for excellent dissolution, but removal of residual solvent can be difficult.[4]
Part 2: Standard Operating Procedure (SOP)
Objective: Purification of crude 5-Bromo-3-tert-butyl-1H-pyrazole to >98% purity.
Equipment: Erlenmeyer flask, magnetic stir bar, heating block, reflux condenser.[4]
Protocol: The "EtOAc/Hexanes" Method
Dissolution (Saturation Point):
Place crude solid in an Erlenmeyer flask.
Add Ethyl Acetate (EtOAc) dropwise while heating to a gentle reflux (approx. 70°C).
Critical Step: Add just enough EtOAc to dissolve the solid.[2] If the solution is colored but clear, stop.[4] If particles remain, filter the hot solution through a pre-heated glass funnel.[4]
Slowly add Hexanes (or Heptane) down the condenser or side of the flask.[4]
Stop adding immediately when a faint, persistent turbidity (cloudiness) appears.[4]
Add 1-2 mL of EtOAc to clear the solution back to transparency.[2]
Controlled Cooling (Nucleation):
Remove from heat and place the flask on a cork ring or wood block (insulation prevents thermal shock).[4]
Allow to cool to room temperature (RT) undisturbed for 2-3 hours.
Observation: White needles or prisms should form.[2]
Harvesting:
Cool the flask in an ice bath (0-4°C) for 30 minutes to maximize yield.
Filter via vacuum filtration (Buchner funnel).[2][4][6]
Wash the cake with cold Hexanes (do not use EtOAc here, it will redissolve your product).[4]
Part 3: Troubleshooting & FAQs
Issue 1: The "Oiling Out" Phenomenon
User Report: "As the solution cooled, liquid droplets formed on the bottom instead of crystals. Eventually, it solidified into a gummy mass."[4]
Root Cause: The solution temperature dropped below the "liquid-liquid phase separation" (LLPS) boundary before it hit the crystal nucleation curve. This is common with tert-butyl compounds in aqueous or very non-polar mixtures.[1][2]
Correction Protocol:
Reheat the mixture until the oil redissolves.
Add Seed Crystals: If you have any solid pure material, add a tiny speck at the cloud point.[2][4] This provides a template for growth, bypassing the oil phase.[4]
Reduce Anti-Solvent: You likely added too much Hexane.[2] Add more EtOAc to shift the solubility balance.
Slower Cooling: Wrap the flask in aluminum foil or a towel to slow the cooling rate.[2]
Issue 2: Tautomerism Confusion
User Report: "My NMR shows a shifting proton signal, and I'm worried I isolated the wrong isomer (3-bromo vs. 5-bromo)."
Technical Insight:
In solution, 3-tert-butyl-5-bromo-1H-pyrazole and 5-tert-butyl-3-bromo-1H-pyrazole are tautomers (identical due to rapid proton transfer between N1 and N2).[1][2] You cannot separate them in solution.
However, in the crystalline state , the molecule freezes into one specific tautomeric form defined by the hydrogen bonding network of the lattice.[4]
Action: Do not worry about solution-phase NMR shifts. Run a Solid-State NMR or X-Ray Diffraction (XRD) if you need to know the specific solid-state tautomer, though for chemical reactivity, they are functionally equivalent until N-alkylated.[1][2]
Part 4: Visualizing the Workflow
The following logic flow helps you decide the correct path based on your observation during the experiment.
Caption: Decision matrix for solvent selection and troubleshooting phase separation (oiling out) during pyrazole crystallization.
References
Fustero, S., et al. (2011).[4] "Recent advances in the synthesis of pyrazoles." Chemical Reviews, 111(11), 6984–7034.[4]
Supports general solubility profiles and tautomeric behavior of alkyl-halopyrazoles.[1][2]
BenchChem Application Note. (2025). "Application Notes and Protocols for 5-Bromo-1-butyl-1H-pyrazole in Synthetic Chemistry." [2]
Provides analogous protocols for butyl-bromopyrazole deriv
National Center for Biotechnology Information. (2025).[2][4] PubChem Compound Summary for CID 21218106, 5-bromo-1H-pyrazole-3-carboxylic acid.[1][2] [2][4]
Used for physical property estimation (Melting Points of bromopyrazole cores).[2][4]
ResearchGate Discussion. (2014). "How to avoid the formation of oil droplets during recrystallization?"
Validates the "seeding" and "slow cooling" troubleshooting steps for oiling out.
Technical Support Center: Metal Catalyst Impurity Removal in Pyrazole Synthesis
Welcome to the Process Chemistry Technical Support Center. This guide is engineered for research scientists and drug development professionals tasked with purging transition metal impurities (such as Palladium and Copper...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Process Chemistry Technical Support Center. This guide is engineered for research scientists and drug development professionals tasked with purging transition metal impurities (such as Palladium and Copper) from pyrazole-containing Active Pharmaceutical Ingredients (APIs).
Pyrazoles are ubiquitous pharmacophores, but their nitrogen-rich rings present a distinct chemical challenge: they act as highly effective ligands that tightly coordinate residual transition metals from cross-coupling reactions (e.g., Suzuki-Miyaura, Buchwald-Hartwig). This guide provides the mechanistic reasoning, regulatory baselines, and self-validating protocols required to break these complexes and achieve pharmaceutical-grade purity.
Regulatory Baselines: The ICH Q3D Target
Before designing a scavenging protocol, you must define the quantitative finish line. The International Council for Harmonisation (ICH) Q3D guidelines mandate strict Permitted Daily Exposure (PDE) limits for elemental impurities based on their toxicity and the drug's route of administration [2].
Because elemental impurities offer no therapeutic benefit, their limits are non-negotiable [2]. Below is a summary of the limits for common cross-coupling metals.
Table 1: ICH Q3D Limits for Common Cross-Coupling Metals
Element
ICH Q3D Class
Oral PDE (µ g/day )
Parenteral PDE (µ g/day )
Target Limit (ppm)*
Palladium (Pd)
2B
100
10
10 ppm
Platinum (Pt)
2B
108
10.8
10.8 ppm
Nickel (Ni)
2A
200
20
20 ppm
Copper (Cu)
3
3400
340
340 ppm
*Target Limit (ppm) is calculated assuming a standard 10 g maximum daily oral dose [5]. For compounds in early biological screening, a more relaxed limit of <100 ppm is often acceptable to prevent assay interference [1].
Troubleshooting & FAQs
Q1: Why do standard aqueous workups fail to remove Palladium from my pyrazole API?
Causality: Pyrazoles contain adjacent
and hybridized nitrogen atoms. These nitrogens act as strong bidentate or monodentate ligands, coordinating directly to the Pd(II) center to form highly stable, lipophilic complexes[1].
Because the thermodynamic stability of the API-Pd complex is drastically higher than the affinity of Pd for the aqueous phase, standard liquid-liquid extractions simply wash away salts while the metal remains partitioned in the organic phase with your product.
Q2: How do I choose the correct solid-supported metal scavenger?
Causality: Scavenger selection is dictated by Hard-Soft Acid-Base (HSAB) theory. Palladium is a "soft" transition metal. To break the stable API-Pd bond, you must introduce a ligand that is "softer" and thermodynamically more favorable than the pyrazole nitrogen.
For Soluble Pd(II): Silica-supported sulfur compounds (e.g., Thiol, Thiourea, or Trimercaptotriazine/TMT) are highly effective [4]. The soft sulfur atoms outcompete the pyrazole nitrogens, drawing the Pd into the silica pores. Pilot-plant scale studies have shown Thiol scavengers reducing Pd levels from >1400 ppm to 17 ppm [4].
For Colloidal Pd(0): Activated carbon (e.g., Darco KB-B) is preferred. It operates via physisorption, trapping the planar Pd(0) nanoparticles that precipitate out of solution as the catalyst degrades [3].
Q3: My scavenger treatment plateaued at 45 ppm Pd. How do I reach the <10 ppm ICH Q3D limit?
Causality: A plateau indicates an equilibrium limit or steric hindrance—the bulky API-Pd complex cannot physically penetrate the scavenger's mesopores.
Resolution:
Thermal Agitation: Increase the temperature to 40–50 °C to increase the dissociation off-rate of the API-Pd complex.
Lattice Rejection (Crystallization): If scavenging plateaus, switch separation modalities. Crystallization forces the API into a highly ordered lattice. Because the API-Pd complex has a drastically different 3D geometry than the free API, it is thermodynamically rejected from the growing crystal and remains in the mother liquor [3].
Self-Validating Experimental Protocols
To ensure reproducibility and analytical confidence, utilize the following self-validating workflows.
Use this protocol when the reaction mixture is homogeneous and brightly colored (yellow/orange/red), indicating soluble metal complexes.
Dissolution: Dissolve the crude pyrazole API in a polar, non-coordinating solvent (e.g., THF, 2-MeTHF, or DCM) at a concentration of 10–50 mg/mL. Causality: High dilution ensures the scavenger pores are not blocked by high-viscosity API aggregation.
Scavenger Addition: Add a silica-based Thiol or Thiourea scavenger at a loading of 5 to 10 molar equivalents relative to the initial catalyst loading. Causality: A massive molar excess is required to drive the equilibrium entirely toward the scavenger via mass action.
Thermal Agitation: Stir the suspension at 40 °C for 12 hours.
Self-Validation Checkpoint (Kinetic Sampling): At
and , extract a 1 mL aliquot, filter through a 0.2 µm syringe filter, and analyze via Inductively Coupled Plasma Mass Spectrometry (ICP-MS) [1]. Logic: If the 2h and 12h readings are identical, the system has reached equilibrium. If the ppm is still too high, add more scavenger; do not just add more time.
Filtration: Filter the bulk mixture through a sintered glass funnel. Wash the filter cake with 2 column volumes of the reaction solvent to recover any entrained API.
Concentration: Evaporate the filtrate under reduced pressure to yield the purified pyrazole.
Use this protocol when the reaction mixture contains fine black particulates (Pd black).
Conditioning: Dissolve the crude product in an appropriate organic solvent.
Adsorption: Add activated carbon (e.g., Darco KB-B) at 10–20% weight/weight relative to the crude API [3].
Agitation: Stir at room temperature for 4–6 hours. Causality: Physisorption is generally faster than chemisorption, requiring less heat and time.
Celite Filtration (Critical Step): Prepare a tightly packed pad of Celite (diatomaceous earth). Filter the carbon suspension through the Celite. Causality: Activated carbon generates microscopic fines that easily pass through standard filter paper. Celite traps these fines, ensuring the adsorbed Pd(0) is not carried back into your final product.
Workflow Visualization
Below is the logical decision tree for routing your pyrazole API through the correct metal removal sequence.
Caption: Decision tree for selecting metal scavenging modalities based on physical state and ICP-MS validation.
References
European Medicines Agency (EMA). "ICH guideline Q3D (R1) on elemental impurities." EMA/CHMP/ICH/353369/2013. Available at: [Link]
ACS Publications. "Palladium Extraction Following Metal-Catalyzed Reactions: Recent Advances and Applications in the Pharmaceutical Industry." Organic Process Research & Development. Available at: [Link]
Labcorp. "Elemental impurities per USP and ICH q3d guidelines." Labcorp Drug Development. Available at: [Link]
Optimization
stability of 5-Bromo-3-tert-butyl-1h-pyrazole under basic conditions
Welcome to the Technical Support Center for heterocyclic building blocks. This guide is specifically engineered for researchers and drug development professionals working with 5-Bromo-3-tert-butyl-1H-pyrazole (also refer...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Technical Support Center for heterocyclic building blocks. This guide is specifically engineered for researchers and drug development professionals working with 5-Bromo-3-tert-butyl-1H-pyrazole (also referred to via its tautomer, 3-bromo-5-tert-butyl-1H-pyrazole).
Below, you will find a causality-driven breakdown of this compound's chemical behavior under basic conditions, troubleshooting FAQs, and self-validating experimental protocols.
Part 1: Core Chemical Behavior & Stability Matrix
When subjected to basic conditions, 5-Bromo-3-tert-butyl-1H-pyrazole exhibits highly divergent behavior depending on the base's strength and the reaction temperature. The primary event is the deprotonation of the weakly acidic pyrazole N-H (pKa ~14), yielding a pyrazolide anion. The stability of the C-Br bond is directly tied to the electronic state of this anion[1].
Table 1: Quantitative Stability Matrix of 5-Bromo-3-tert-butyl-1H-pyrazole
Base System
Reagents
Temp Range
Primary Pathway
C-Br Bond Stability
N-Alkylation Regioselectivity
Mild Carbonates
K₂CO₃, Cs₂CO₃
20°C to 80°C
N-Deprotonation
Highly Stable
>95:5 (N1:N2)
Aqueous Hydroxides
NaOH, KOH
20°C to 100°C
N-Deprotonation
Highly Stable
N/A
Alkoxides
NaOtBu, KOtBu
80°C to 120°C
N-Deprotonation
Moderately Stable
>90:10 (N1:N2)
Organolithiums
n-BuLi, sec-BuLi
-78°C to 0°C
Metal-Halogen Exchange
Unstable (Cleaved)
N/A
Amide Bases
LDA, LiTMP
-78°C to 25°C
Deprotonation (C4)
Unstable (Halogen Dance)
N/A
Part 2: Troubleshooting & FAQs
Q1: I am heating my compound in 5M NaOH to hydrolyze an ester elsewhere on the molecule. Will the C-5 bromine undergo Nucleophilic Aromatic Substitution (S_NAr) and be replaced by a hydroxyl group?A: No, the bromine will remain completely intact.
Causality: S_NAr reactions require an electron-deficient aromatic ring. Pyrazole is intrinsically electron-rich (π-excessive). When you add NaOH, the pyrazole N-H is immediately deprotonated to form a pyrazolide anion. This negative charge delocalizes across the ring, making it massively electron-dense and fundamentally repulsive to incoming nucleophiles like OH⁻[1]. To force an S_NAr at the C-5 position, you must first protect the nitrogen with a strongly electron-withdrawing group (e.g., -Boc or -Ts) to drain electron density from the ring[2].
Q2: I am trying to N-alkylate this compound using K₂CO₃ and an alkyl halide. Why am I getting a single major product instead of a 1:1 mixture of N1 and N2 isomers?A: You are observing extreme steric regioselectivity driven by the tert-butyl group.
Causality: Deprotonation yields an ambident pyrazolide anion that can theoretically react at either N1 or N2. However, the tert-butyl group at C-3 possesses a massive steric bulk (A-value). Any electrophile attempting to attack the adjacent nitrogen (N2) experiences severe steric clash. Consequently, the reaction is kinetically funneled to the N1 position (adjacent to the much smaller bromine atom), yielding >95% of the N1-alkylated product[2].
Steric direction of regioselective N-alkylation in 5-Bromo-3-tert-butyl-1H-pyrazole.
Q3: I treated the compound with LDA to functionalize the C-4 position, but my NMR shows the bromine has moved. What happened?A: You have triggered a Base-Catalyzed Halogen Dance (BCHD).
Causality: Strong amide bases like LDA first deprotonate the N-H. Excess base then deprotonates the C-4 position, generating a highly reactive, thermodynamically unstable dianion. To stabilize this extreme charge density, the bromine atom spontaneously migrates from the C-5 position to the C-4 position. This "halogen dance" neutralizes the highly basic carbanion, leading to complex isomeric mixtures[3].
Base-dependent reaction pathways and stability matrix of the pyrazole scaffold.
This protocol utilizes mild basic conditions to ensure the C-Br bond remains completely stable while achieving >95% regioselectivity for the N1 position.
Preparation: Charge an oven-dried flask with 5-Bromo-3-tert-butyl-1H-pyrazole (1.0 equiv) and dissolve in anhydrous DMF (0.2 M concentration).
Anion Generation: Add finely powdered, anhydrous K₂CO₃ (2.0 equiv). Stir the suspension at room temperature (20°C) for 30 minutes. Note: The solution may turn slightly yellow as the pyrazolide anion forms.
Electrophile Addition: Add the alkyl halide (1.1 equiv) dropwise via syringe.
Reaction: Stir at room temperature for 12 hours.
Self-Validation (TLC): Spot the reaction mixture against the starting material on silica gel (Eluent: 20% EtOAc in Hexanes). The starting material (highly non-polar due to the free N-H) will disappear, replaced by a significantly more polar major spot (N1-alkylated). A very faint secondary spot may appear (N2-alkylated).
Workup: Quench with distilled water (equal to 5x the DMF volume) to solubilize the DMF and inorganic salts. Extract with EtOAc (3x). Wash the combined organics with brine, dry over Na₂SO₄, and concentrate.
To functionalize the C-5 position without triggering a halogen dance, temperature control and stoichiometry are critical.
Preparation: Dissolve 5-Bromo-3-tert-butyl-1H-pyrazole (1.0 equiv) in anhydrous THF (0.1 M) under an Argon atmosphere. Cool the flask to exactly -78°C using a dry ice/acetone bath.
Sequential Lithiation: Add n-BuLi (2.1 equiv, 2.5 M in hexanes) dropwise over 10 minutes.
Causality Check: The first 1.0 equiv exclusively deprotonates the N-H. The remaining 1.1 equiv performs the rapid Lithium-Bromine exchange at C-5.
Incubation: Stir at -78°C for exactly 30 minutes. Critical: Do not allow the internal temperature to rise above -60°C, as this will provide the activation energy required for the halogen dance rearrangement[3].
Electrophile Trapping: Add your electrophile (e.g., anhydrous DMF for formylation, 3.0 equiv) rapidly in one portion.
Self-Validation (Quench): Allow the reaction to slowly warm to room temperature over 2 hours, then quench carefully with saturated aqueous NH₄Cl. If the reaction turned deep red/brown during warming before the electrophile was added, halogen dance degradation has occurred.
Part 4: References
Recent progress of halogen-dance reactions in heterocycles. ResearchGate. Available at:[Link]
Recent Synthetic Advances in C–H/N–H Functionalization of 1H‐Pyrazoles: Diverse Strategies Across Variously Substituted Scaffolds. National Center for Biotechnology Information (NIH/PMC). Available at:[Link]
Synthesis and Characterization of Novel Methyl (3)5-(N-Boc-piperidinyl)-1H-pyrazole-4-carboxylates. National Center for Biotechnology Information (NIH/PMC). Available at:[Link]
Technical Support Center: Troubleshooting Cross-Coupling Debromination
Welcome to the Cross-Coupling Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals troubleshooting hydrodebromination (reduction) side reactions in palladium-ca...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Cross-Coupling Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals troubleshooting hydrodebromination (reduction) side reactions in palladium-catalyzed cross-couplings, specifically Suzuki-Miyaura and Buchwald-Hartwig reactions.
Mechanistic Overview of Hydrodebromination
Hydrodebromination occurs when the key oxidative addition intermediate, the Ar-Pd(II)-Br complex, diverges from the desired transmetalation pathway. Instead of coupling with the intended partner, the palladium center undergoes a ligand exchange with a hydride donor. If this coordinating species possesses β-hydrogens, it rapidly undergoes β-hydride elimination to form an Ar-Pd(II)-H species. Subsequent reductive elimination yields the undesired debrominated arene (Ar-H) and regenerates the Pd(0) catalyst[1][2].
Mechanistic divergence of Ar-Pd(II)-Br into desired cross-coupling vs. debromination pathways.
Frequently Asked Questions (FAQs)
Q1: Why is my aryl bromide turning into a des-bromo arene during a Suzuki-Miyaura coupling?A1: This is primarily caused by your choice of base or solvent. Strong alkoxide bases with β-hydrogens (such as NaOMe, NaOEt, or NaOiPr) coordinate to the Pd(II) center and act as direct hydride donors via β-hydride elimination[1]. Additionally, protic solvents like ethanol or isopropanol can serve as hydride sources[1]. To mitigate this, switch to weaker, inorganic bases (e.g., K₃PO₄, K₂CO₃, Cs₂CO₃) or sterically hindered alkoxides lacking β-hydrogens (e.g., NaOtBu)[2].
Q2: I am performing a Buchwald-Hartwig amination with a primary aliphatic amine, and I see massive debromination. How do I fix this?A2: In Buchwald-Hartwig aminations, the aliphatic amine substrate itself often acts as the hydride donor. After the amine coordinates and is deprotonated to form a Pd-amido intermediate, it can undergo β-hydride elimination, releasing an imine and forming the Ar-Pd(II)-H complex[2][3].
To solve this, you must accelerate the desired C-N reductive elimination so that it outcompetes β-hydride elimination. Use bulky, electron-rich dialkylbiaryl phosphine ligands (e.g., BrettPhos, tBu₃P, or XPhos). These ligands sterically favor a low-coordinate, dissociative pathway that dramatically increases the rate of reductive elimination[2][4].
Q3: Can the solvent cause reduction even if my base and substrates are safe?A3: Yes. At elevated temperatures (>80 °C), even seemingly inert solvents like N,N-dimethylformamide (DMF) or 1,4-dioxane can decompose and act as hydride sources, reducing the Pd-aryl species[5][6]. Switching to non-protic, stable solvents like toluene, THF, or 2-methylTHF is highly recommended when debromination is observed[5].
Data Presentation: Base & Solvent Selection Guide
The following table summarizes the risk profile of common reagents regarding their propensity to induce hydrodebromination via β-hydride elimination.
Component
High Risk (Promotes Debromination)
Low Risk (Minimizes Debromination)
Mechanistic Rationale
Base
NaOMe, NaOEt, NaOiPr
K₃PO₄, K₂CO₃, Cs₂CO₃, NaOtBu
Alkoxides with β-hydrogens undergo rapid β-hydride elimination to form Pd-H species[1].
Solvent
EtOH, iPrOH, DMF (>80°C), Dioxane
Toluene, THF, 2-MeTHF, CPME
Alcohols and high-temp DMF/Dioxane act as hydride donors to the Pd(II) center[1][5][6].
Decision tree for diagnosing and resolving hydrodebromination in cross-coupling reactions.
Self-Validating Experimental Protocols
Protocol 1: Standardized Base & Solvent Screening for Suzuki-Miyaura
Objective: Identify conditions that suppress hydrodebromination while maintaining high conversion.
Causality: By systematically removing hydride-donating solvents and bases, we force the Ar-Pd(II)-Br intermediate to undergo transmetalation rather than reduction.
Step-by-Step Methodology:
Preparation: Set up four parallel 2 mL microwave vials equipped with magnetic stir bars.
Reagents: To each vial, add the aryl bromide (0.5 mmol), boronic acid (0.75 mmol), and Pd(dppf)Cl₂ (0.025 mmol, 5 mol%).
Variable Assignment:
Vial A (Control): Add NaOEt (1.5 mmol) and EtOH (2 mL).
Vial B: Add K₃PO₄ (1.5 mmol) and EtOH (2 mL).
Vial C: Add NaOEt (1.5 mmol) and Toluene (2 mL).
Vial D (Optimized): Add K₃PO₄ (1.5 mmol) and Toluene (2 mL).
Reaction: Seal the vials, purge with N₂ for 5 minutes, and heat at 80 °C for 4 hours.
Self-Validation (Analysis): Quench a 50 µL aliquot from each vial with water and extract with EtOAc. Analyze via GC-FID or UPLC-MS.
Expected Outcome: Vial A will show significant Ar-H formation. Vial D should validate the system by showing <5% Ar-H and >95% conversion to the desired Ar-R product. If Vial D still shows debromination, lower the temperature to 60 °C.
Objective: Couple an electron-deficient aryl bromide with a primary aliphatic amine without reduction.
Causality: Utilizing a bulky ligand (BrettPhos) creates a sterically crowded, low-coordinate palladium center that accelerates C-N reductive elimination, outpacing the β-hydride elimination of the amine[2][4].
Step-by-Step Methodology:
Preparation: In a nitrogen-filled glovebox, add Pd₂(dba)₃ (0.01 mmol, 2 mol% Pd) and BrettPhos (0.024 mmol, 2.4 mol%) to an oven-dried vial.
Pre-activation: Add 1 mL of anhydrous toluene and stir for 10 minutes until the solution turns dark red/purple, indicating the formation of the active L-Pd(0) species.
Substrate Addition: Add the aryl bromide (1.0 mmol), the primary aliphatic amine (1.2 mmol), and NaOtBu (1.4 mmol). Add an internal standard (e.g., dodecane, 0.5 mmol) for quantitative tracking.
Reaction: Seal the vial, remove from the glovebox, and heat at 90 °C for 12 hours.
Self-Validation (Analysis): Monitor the reaction at 2 hours and 12 hours via GC-MS. Track the formation of the imine byproduct and Ar-H against the dodecane standard.
Expected Outcome: The use of BrettPhos should suppress Ar-H formation to <2%. If Ar-H exceeds 5%, verify the anhydrous nature of the toluene and NaOtBu, as trace water can hydrolyze the base and initiate alternative reduction pathways.
1H NMR chemical shifts of 5-Bromo-3-tert-butyl-1h-pyrazole
Technical Comparison: Structural Elucidation and Purity Assessment of 5-Bromo-3-tert-butyl-1H-pyrazole via 1H NMR Executive Summary & Strategic Context Objective: This guide provides a definitive framework for the struct...
Author: BenchChem Technical Support Team. Date: March 2026
Technical Comparison: Structural Elucidation and Purity Assessment of 5-Bromo-3-tert-butyl-1H-pyrazole via 1H NMR
Executive Summary & Strategic Context
Objective: This guide provides a definitive framework for the structural validation of 5-Bromo-3-tert-butyl-1H-pyrazole (CAS: 67460-86-0 / Generic), a critical scaffold in the synthesis of p38 MAP kinase inhibitors and agrochemical fungicides.
The Challenge: The structural characterization of this molecule is complicated by annular tautomerism (rapid proton exchange between N1 and N2) and the potential for regioisomeric impurities (e.g., 4-bromo isomers). Standard LC-MS confirms mass (MW 203.08) but fails to distinguish regioisomers.
The Solution: 1H NMR is the gold standard for validation. This guide details the specific chemical shift fingerprints required to distinguish the target 5-bromo product from its 4-bromo regioisomer and its non-brominated precursor .
Comparative Analysis: The NMR Fingerprint
The following data compares the target molecule against its critical "Negative Controls"—the starting material and the most common synthetic impurity.
Table 1: Critical Chemical Shift Comparison (CDCl₃, 400 MHz)
*Note: The NH signal is highly solvent/concentration dependent. In DMSO-
, it typically appears sharper and further downfield ( 12.5–13.5 ppm).
Expert Insight: The "Rule of 6 vs. 7"
The "6 ppm" Signal (C4-H): In 3,5-disubstituted pyrazoles, the remaining hydrogen is at position 4. This proton is shielded by the electron-rich
-system, appearing upfield near 6.0 ppm .
The "7 ppm" Signal (C5-H): In 3,4-disubstituted pyrazoles (the impurity), the remaining hydrogen is at position 5 (adjacent to Nitrogen). The inductive deshielding of the nitrogen shifts this signal downfield to ~7.6 ppm .
Visualization of Structural Logic
The following diagram illustrates the decision logic for interpreting the NMR spectrum during In-Process Control (IPC).
Figure 1: Decision tree for structural confirmation based on aromatic proton shifts.
Experimental Protocol: Reliable Data Acquisition
To ensure the chemical shifts reported above are reproducible, follow this self-validating protocol.
A. Sample Preparation
Solvent Choice: Use CDCl₃ (Chloroform-d) for routine purity checks. Use DMSO-
if the NH signal must be quantified or if solubility is poor.
Note: In DMSO-
, the water peak ( 3.33) can obscure methyl signals; ensure dry solvent is used.
Concentration: Dissolve 5–10 mg of sample in 0.6 mL of solvent.
Why? Over-concentration leads to intermolecular H-bonding, shifting the NH peak and broadening the aromatic singlet.
Filtration: Filter through a cotton plug to remove inorganic salts (e.g., NaBr) from the bromination step, which can cause poor shimming.
B. Acquisition Parameters (Standard 400 MHz)
Pulse Sequence: zg30 (Standard proton)
Relaxation Delay (D1): Set to
5 seconds .
Reasoning: The quaternary carbons and isolated protons in pyrazoles have long T1 relaxation times. A short D1 will reduce the integration accuracy of the aromatic singlet relative to the t-butyl group.
Scans (NS): 16 (Sufficient for >95% purity).
C. Tautomeric Considerations
The compound exists in equilibrium between 5-bromo-3-tert-butyl-1H-pyrazole and 3-bromo-5-tert-butyl-1H-pyrazole .
In CDCl₃ (RT): The exchange is usually fast on the NMR timescale, resulting in an "averaged" spectrum. You will see one set of signals.
In DMSO-
: Strong H-bonding with the solvent may slow the exchange, potentially broadening the signals or resolving them into two distinct sets at low temperatures. For QC purposes, run at Room Temperature (298 K) to ensure a single, sharp set of peaks.
References
Synthesis and NMR of 3,5-Disubstituted Pyrazoles
Title: Solvent-Free Synthesis of 3,5-Di-tert-butylpyrazole and 3,5-Di-substituted-butylpyrazol-1-ylethanol.
Source: ResearchGate / Organic Preparations and Procedures Intern
Relevance: Establishes the C4-H shift of 3,5-di-tBu-pyrazole at 5.88 ppm, validating the ~6.0 ppm assignment for the 5-bromo analog.
mass spectrometry fragmentation pattern of 5-Bromo-3-tert-butyl-1h-pyrazole
Publish Comparison Guide: Mass Spectrometry Characterization of 5-Bromo-3-tert-butyl-1H-pyrazole Executive Summary 5-Bromo-3-tert-butyl-1H-pyrazole is a critical halogenated heterocyclic scaffold, widely employed as an i...
Author: BenchChem Technical Support Team. Date: March 2026
Publish Comparison Guide: Mass Spectrometry Characterization of 5-Bromo-3-tert-butyl-1H-pyrazole
Executive Summary
5-Bromo-3-tert-butyl-1H-pyrazole is a critical halogenated heterocyclic scaffold, widely employed as an intermediate in the synthesis of kinase inhibitors (e.g., p38 MAP kinase pathways) and agrochemicals. Its structural integrity is defined by two key functionalities: the labile bromine atom (facilitating cross-coupling) and the bulky tert-butyl group (providing lipophilicity and steric occlusion).
This guide provides an in-depth technical comparison of mass spectrometry (MS) fragmentation strategies for this compound. We objectively compare Electron Impact (EI) (the gold standard for structural fingerprinting) against Electrospray Ionization (ESI-MS/MS) (the alternative for high-sensitivity biological monitoring), analyzing their respective fragmentation pathways, detection limits, and utility in distinguishing regioisomers.
Part 1: The Primary Standard – Electron Impact (EI) Ionization[1]
Context: EI is a "hard" ionization technique (70 eV). It imparts significant internal energy to the molecule, causing extensive fragmentation that serves as a structural fingerprint.
Predicted Fragmentation Landscape
Molecular Ion (M[1]•+): The parent ion is observed as a doublet at m/z 202 and 204 (1:1 ratio) due to the
Br and Br isotopes.
Primary Fragmentation (α-Cleavage): The tert-butyl group is the most fragile moiety. The dominant pathway involves the loss of a methyl radical (•CH₃, 15 Da), generating a resonance-stabilized cation.
Secondary Fragmentation (Halogen Loss): Homolytic cleavage of the C-Br bond releases a bromine radical (•Br, 79/81 Da).[2]
Key Diagnostic Ions (EI Spectrum)
m/z (approx)
Ion Identity
Mechanism of Formation
Relative Abundance
202 / 204
Molecular Ion (Isotopic doublet)
Moderate
187 / 189
Loss of methyl from tert-butyl (σ-cleavage)
Base Peak (High)
123
Loss of Bromine radical
Moderate
81
Loss of Br + Isobutylene (Ring fragment)
Low
41
Acetonitrile fragment (Ring cleavage)
High
Mechanistic Pathway (Visualization)
The following diagram illustrates the causality of the fragmentation, moving from the high-energy molecular ion to stable fragments.
Figure 1: Proposed EI-MS fragmentation pathway for 5-Bromo-3-tert-butyl-1H-pyrazole, highlighting the competing loss of methyl and bromine radicals.
Part 2: The Alternative – ESI-MS/MS (Soft Ionization)
Context: In drug development (DMPK studies), this compound is often analyzed in biological matrices (plasma/urine). EI is unsuitable here. The alternative is Electrospray Ionization (ESI) in positive mode
.
Performance Comparison: EI vs. ESI
Feature
EI (Electron Impact)
ESI (Electrospray) + CID
Ionization Type
Hard (Radical Cations )
Soft (Protonated Species )
Primary Utility
Structural Confirmation / Purity
Quantitation / Biological Assays
Sensitivity
Nanogram range
Picogram range (High Sensitivity)
Fragmentation
Spontaneous (In-source)
Controlled (Collision Induced Dissociation)
Isotopic Pattern
Clear 1:1 doublet (202/204)
Clear 1:1 doublet (203/205)
ESI-CID Fragmentation Behavior
Unlike EI, the protonated molecule
is even-electron and stable. Fragmentation requires collision energy (CID).
Neutral Loss of Isobutylene: The tert-butyl group often eliminates isobutylene (
, 56 Da) via a proton-transfer mechanism, yielding a protonated 5-bromo-pyrazole at m/z 147/149 .
Ring Opening: Higher collision energies force the loss of
or , characteristic of the pyrazole core.
Part 3: Scientific Integrity – The Regioisomer Challenge
The "Hidden" Variable: A critical issue in pyrazole chemistry is tautomerism. 5-Bromo-3-tert-butyl-1H-pyrazole can exist in equilibrium with 3-Bromo-5-tert-butyl-1H-pyrazole.
MS Limitation: Mass spectrometry is blind to this tautomerism in the gas phase because the proton is mobile. Both tautomers yield identical parent masses.
Differentiation Strategy: While MS fragmentation is similar, the relative abundance of the
peak can differ due to the "ortho effect" (proximity of the NH to the Br vs. the t-Butyl group).
Validating Protocol: To definitively distinguish fixed regioisomers (e.g., if N-alkylated), NOE (Nuclear Overhauser Effect) NMR is required. MS is a screening tool; NMR is the validation tool.
Part 4: Experimental Protocol (LC-MS/MS)
Objective: To establish a self-validating workflow for identifying the compound and its fragments.
Reagents & Equipment
Instrument: Triple Quadrupole MS (e.g., Agilent 6400 series or Sciex QTRAP).
Sample Prep: Dissolve 1 mg of standard in 1 mL Methanol. Dilute to 1 µg/mL with 50:50 MeOH:H₂O (+0.1% Formic Acid).
Direct Infusion (Tuning): Infuse at 10 µL/min into the ESI source.
Check: Verify presence of isotopic doublet at m/z 203.0 / 205.0 .
Precursor Ion Scan: Set Q1 to 203.0. Scan Q3 from m/z 50 to 210.
Parameter: Ramp Collision Energy (CE) from 10 to 40 eV.
Data Validation (The "Truth" Check):
Pass Criteria: Observation of the m/z 147 fragment (Loss of isobutylene) appearing before the m/z 124 fragment (Loss of Br). The alkyl group is generally more labile than the aryl bromide in soft ionization.
Fail Criteria: Absence of the 1:1 isotopic doublet indicates de-bromination occurred prior to analysis (sample degradation).
Part 5: Decision Workflow (Comparison Summary)
The following diagram guides the researcher on which "alternative" to select based on their specific data needs.
Figure 2: Analytical decision matrix for selecting between EI, ESI, and NMR based on research requirements.
References
Thuijl, J. V., et al. (1970). "Electron-impact induced fragmentation of pyrazoles." Organic Mass Spectrometry. Link (Foundational work on pyrazole ring cleavage and HCN loss).
NIST Chemistry WebBook. "Mass Spectrum of Pyrazole derivatives." National Institute of Standards and Technology. Link (Standard reference for ionization energies and isotopic patterns).
McLafferty, F. W., & Tureček, F. (1993). Interpretation of Mass Spectra. University Science Books.
Cabildo, P., et al. (2000). "NMR and MS studies of 3(5)-aminopyrazoles." Magnetic Resonance in Chemistry.
The Inflated Impact of Bulk: A Comparative Guide to the Bioactivity of Tert-butyl vs. Methyl Substituted Pyrazoles
Introduction: The Privileged Pyrazole and the Significance of a Single Substituent In the landscape of medicinal chemistry, the pyrazole scaffold stands as a "privileged structure," a core molecular framework that consis...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction: The Privileged Pyrazole and the Significance of a Single Substituent
In the landscape of medicinal chemistry, the pyrazole scaffold stands as a "privileged structure," a core molecular framework that consistently appears in a multitude of biologically active compounds.[1] Its versatility allows for extensive chemical modifications, enabling the fine-tuning of pharmacological properties to achieve desired potency and selectivity against a wide array of biological targets, from kinases involved in cancer to enzymes implicated in inflammatory diseases.[2][3]
This guide delves into the nuanced yet profound impact of a seemingly simple substitution on the pyrazole core: the choice between a methyl (-CH₃) group and a tert-butyl (-C(CH₃)₃) group. While both are simple alkyl substituents, their differences in size, shape, and lipophilicity can dramatically alter a compound's interaction with its biological target, ultimately dictating its therapeutic potential. Through a detailed analysis of their physicochemical properties, supported by experimental data from the literature, and a guide to key validation assays, we will explore the causality behind choosing one over the other in modern drug design.
A Tale of Two Substituents: Physicochemical Properties and Their Biological Implications
The decision to incorporate a methyl or a tert-butyl group is a strategic one, rooted in the fundamental physicochemical differences between these two substituents.
The bulky tert-butyl group can act as a "metabolic shield," preventing enzymatic degradation and increasing a drug's half-life.[4] It can also enforce a specific, "bioactive" conformation or provide selective binding to a target's hydrophobic pocket, but may also prevent binding if the pocket is too small.[4][5]
Increased lipophilicity from a tert-butyl group can enhance membrane permeability and cell uptake.[1] However, excessive lipophilicity can lead to poor solubility and off-target effects.
Both groups have a modest impact on the electronics of the pyrazole ring, though the tert-butyl group's effect is slightly more pronounced.[6]
The tert-butyl group, with its three methyl groups projecting from a central carbon, creates a large, rigid, and non-polar domain.[4] This steric bulk is often its most influential characteristic in drug design.
Comparative Bioactivity Analysis: When Bulk Translates to Potency
Structure-activity relationship (SAR) studies often reveal a clear preference for either a small, nimble methyl group or a large, space-filling tert-butyl group. Below are case studies from published research that highlight these differences.
Case Study: Kinase Inhibition in Acute Myeloid Leukemia
In the development of inhibitors for FMS-like tyrosine kinase 3 (FLT3), a key target in acute myeloid leukemia, a direct comparison of substituents on the pyrazole ring revealed a significant advantage for the tert-butyl group. Studies have shown that pyrazole derivatives with a tert-butyl substituent at the 3-position are generally more potent than their counterparts bearing smaller isopropyl or methyl groups. This suggests that the larger tert-butyl group makes more favorable interactions within a hydrophobic pocket of the kinase's active site, leading to enhanced inhibitory activity.
Experimental Protocols for Bioactivity Assessment
To ensure the trustworthiness and reproducibility of bioactivity data, standardized experimental protocols are essential. Below are detailed methodologies for key assays used to evaluate the anticancer activity of substituted pyrazoles.
Synthesis of Substituted Pyrazoles
The synthesis of pyrazole derivatives can be achieved through various methods, with the Knorr pyrazole synthesis and its variations being a common approach.
General Procedure for Synthesis of 1,3,5-Trisubstituted Pyrazoles:
Condensation: A 1,3-dicarbonyl compound (1 equivalent) is reacted with a substituted hydrazine (1 equivalent) in a suitable solvent such as ethanol.[7]
Catalysis: An acid catalyst, such as sulfuric acid or hydrochloric acid, is often added to facilitate the cyclocondensation reaction.[7]
Heating: The reaction mixture is typically heated under reflux for several hours.[8]
Work-up and Purification: After cooling, the product is isolated by filtration or extraction. Purification is then carried out, commonly through recrystallization or column chromatography, to yield the desired substituted pyrazole.[9][10]
Diagram of a General Experimental Workflow:
Caption: General workflow for the synthesis and biological evaluation of pyrazole derivatives.
MTS Assay for Cell Viability
The MTS assay is a colorimetric method to assess cell viability in response to a test compound.[11]
Cell Seeding: Seed cancer cells in a 96-well plate at a density of 5,000-10,000 cells per well and allow them to adhere overnight.[12]
Compound Treatment: Treat the cells with a range of concentrations of the pyrazole derivatives (both methyl and tert-butyl substituted) for 48 hours. Include a vehicle control (e.g., DMSO).
MTS Reagent Addition: Add 20 µL of MTS reagent to each well and incubate for 1-4 hours at 37°C.[13]
Absorbance Reading: Measure the absorbance at 490 nm using a microplate reader.[13][14]
Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the half-maximal inhibitory concentration (IC50) for each compound.[11]
Kinase Inhibition Assay
This assay measures the ability of a compound to inhibit the activity of a specific kinase.
Assay Setup: In a 96-well plate, add the kinase, the test compound (at various concentrations), and the kinase substrate.[15][16]
Reaction Initiation: Initiate the kinase reaction by adding ATP.[16]
Incubation: Incubate the plate at room temperature for a specified period (e.g., 30 minutes).[15]
Detection: Stop the reaction and measure the amount of ADP produced (or remaining ATP) using a detection reagent such as Kinase-Glo®. The resulting luminescent signal is inversely proportional to the kinase activity.[17]
Data Analysis: Determine the IC50 value for each compound by plotting the percentage of kinase inhibition against the compound concentration.
Diagram of a Kinase Inhibition Mechanism:
Caption: Competitive inhibition of a kinase by a tert-butyl substituted pyrazole.
Conclusion: A Strategic Choice in Drug Design
The comparison between tert-butyl and methyl substituted pyrazoles underscores a fundamental principle in medicinal chemistry: small structural changes can lead to significant differences in biological activity. The tert-butyl group, through its pronounced steric bulk and increased lipophilicity, can offer distinct advantages in potency, selectivity, and metabolic stability over the smaller methyl group. However, this is highly context-dependent, and the ideal substituent is ultimately determined by the specific topology of the biological target's binding site. The experimental protocols outlined provide a framework for the empirical validation necessary to make these critical design decisions, guiding the rational development of more effective pyrazole-based therapeutics.
References
Synthesis of Novel Tetra-Substituted Pyrazole Derivatives Using Microwave Irradiation and Their Anti-Leukemic Activity Against Jurkat Cells. (2025). MDPI. Retrieved from [Link]
Five Simple Steps For a Successful MTS Assay! (2025). Bitesize Bio. Retrieved from [Link]
MTS Assay Protocol for Cell Viability. Scribd. Retrieved from [Link]
Direct Preparation of N-Substituted Pyrazoles from Primary Aliphatic or Aromatic Amines. (2021). ACS Publications. Retrieved from [Link]
Recent Advances in the Synthesis of Pyrazole Derivatives: A Review. (2023). MDPI. Retrieved from [Link]
Cell Viability Assays. (2013). NCBI Bookshelf. Retrieved from [Link]
Synthesis of 1,3-disubstituted pyrazoles using ionic liquid. Journal of Chemical and Pharmaceutical Research. Retrieved from [Link]
Evaluation of tert-butyl isosteres: case studies of physicochemical and pharmacokinetic properties, efficacies, and activities. (2015). PubMed. Retrieved from [Link]
Step-by-Step Guide to Kinase Inhibitor Development. (2024). Reaction Biology. Retrieved from [Link]
Substituted Pyrazoles and Their Heteroannulated Analogs—Recent Syntheses and Biological Activities. (2021). MDPI. Retrieved from [Link]
PKM2 Kinase Inhibition Assay Kit. BPS Bioscience. Retrieved from [Link]
Kinase assays. (2020). BMG LABTECH. Retrieved from [Link]
Anticancer effect of three pyrazole derivatives. (2007). ResearchGate. Retrieved from [Link]
How Does a Biochemical Kinase Assay Work? (2018). BellBrook Labs. Retrieved from [Link]
Synthesis, in silico modelling, and in vitro biological evaluation of substituted pyrazole derivatives as potential anti-skin cancer, anti-tyrosinase, and antioxidant agents. (2023). PubMed. Retrieved from [Link]
tert‐Butyl as a Functional Group: Non‐Directed Catalytic Hydroxylation of Sterically Congested Primary C−H Bonds. (2022). ResearchGate. Retrieved from [Link]
Why is methyl group more electron-donating than tert-butyl group? (2013). Stack Exchange. Retrieved from [Link]
The Role of Alkyl Groups in Organic Chemistry and Drug Design. Omics Online. Retrieved from [Link]
Recent Advances in the Development of Pyrazole Derivatives as Anticancer Agents. (2023). PubMed. Retrieved from [Link]
Synthesis and structure-activity relationships of new pyrazole derivatives that induce triple response in Arabidopsis seedlings. (2019). PubMed. Retrieved from [Link]
Mechanisms and anticancer therapeutic potential of 1,3,4-trisubstituted pyrazole derivatives (mini review). (2025). Novelty Journals. Retrieved from [Link]
N-(3-(tert-Butyl)-1-methyl-1H-pyrazol-5-yl)-4-methyl-N-tosylbenzenesulfonamide. (2025). MDPI. Retrieved from [Link]
Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. (2018). MDPI. Retrieved from [Link]
Structure activity relationship of... ResearchGate. Retrieved from [Link]
Structure activity relationship of the pyrazole derivatives against DPPH radical scavenging assay. ResearchGate. Retrieved from [Link]
Structure activity relationship studies of synthesised pyrazolone derivatives of imidazole, benzimidazole and benztriazole moiet. (2011). Journal of Applied Pharmaceutical Science. Retrieved from [Link]
reference standards for 5-Bromo-3-tert-butyl-1h-pyrazole analysis
An accurate analytical framework is the bedrock of pharmaceutical and agrochemical development. 5-Bromo-3-tert-butyl-1H-pyrazole (C7H11BrN2, MW: 203.08)[1] is a highly specialized, halogenated nitrogen heterocycle utiliz...
Author: BenchChem Technical Support Team. Date: March 2026
An accurate analytical framework is the bedrock of pharmaceutical and agrochemical development. 5-Bromo-3-tert-butyl-1H-pyrazole (C7H11BrN2, MW: 203.08)[1] is a highly specialized, halogenated nitrogen heterocycle utilized extensively as a key building block in the synthesis of kinase inhibitors. Accurate quantitative and qualitative analysis of this intermediate is critical; positional isomers (e.g., 4-bromo-3-tert-butyl-1H-pyrazole) and des-bromo impurities can propagate through synthetic pathways, ultimately compromising the efficacy and safety of the final Active Pharmaceutical Ingredient (API).
To ensure analytical accuracy, the selection, qualification, and application of reference standards are paramount. This guide provides an objective comparison of reference standard tiers, details a self-validating analytical protocol, and outlines compliance with the newly revised [2].
The Hierarchy of Reference Standards: A Comparative Analysis
Not all reference standards are created equal. The choice between a Certified Reference Material (CRM), an Analytical Working Standard (AWS), and an uncharacterized in-house synthesized batch dictates the reliability of your analytical method. According to[3], official reference standards are highly characterized specimens required for compendial assays, and their assigned purity must be strictly applied during quantitation.
Quantitative Comparison of Reference Standard Tiers
Standard Tier
Assigned Purity Tolerance
Uncertainty (k=2)
Cost per 100 mg (Est.)
Re-qualification Interval
Optimal Application
Primary CRM (Pharmacopeial)
≥ 99.5%
± 0.2%
High ($500 - $800)
N/A (Supplier defined)
Absolute calibration, regulatory submission
Analytical Working Standard (AWS)
≥ 99.0%
± 0.5%
Medium ($100 - $200)
12 Months
Routine batch release, daily HPLC assay
In-House Synthesized Standard
Variable (Typically >98%)
± 1.0%
Low (< $50)
6 Months
Peak identification, early-stage R&D
The Causality of Standard Selection:
Why use a Primary CRM for an initial assay but an AWS for routine batch release? Primary CRMs undergo exhaustive orthogonal testing (qNMR, mass balance, elemental analysis) to establish an absolute purity value, making them prohibitively expensive for daily use. Instead, laboratories synthesize an in-house batch of 5-Bromo-3-tert-butyl-1H-pyrazole, which is then calibrated against the Primary CRM to create an AWS. This establishes an unbroken chain of traceability while maintaining cost-efficiency.
Workflow for qualifying in-house working standards against primary CRMs.
ICH Q2(R2) Compliant Method Validation Framework
The recent adoption of the[4] emphasizes a lifecycle and Quality-by-Design (QbD) approach to analytical procedure validation. When analyzing 5-Bromo-3-tert-butyl-1H-pyrazole, the validation must demonstrate that the method is "fit for purpose" using the qualified reference standards.
Specificity: The method must resolve 5-Bromo-3-tert-butyl-1H-pyrazole from its synthetic precursors (e.g., 3-tert-butyl-1H-pyrazole) and isomers. ICH Q2(R2) mandates that if specific impurity standards are unavailable, specificity can be demonstrated using orthogonal techniques like LC-MS or NMR.
Linearity & Range: Demonstrated using the reference standard across 50% to 150% of the target assay concentration.
Accuracy: Evaluated by spiking the reference standard into a synthetic matrix to ensure recovery is within 98.0% - 102.0%.
To translate theory into practice, below is a field-proven, step-by-step HPLC methodology for the assay of 5-Bromo-3-tert-butyl-1H-pyrazole. This protocol is designed as a self-validating system : the run automatically fails if system suitability criteria are not met, preventing the reporting of erroneous data.
Self-validating HPLC assay workflow featuring System Suitability Testing.
Step-by-Step Methodology
Step 1: Standard Preparation
Accurately weigh 25.0 mg of the 5-Bromo-3-tert-butyl-1H-pyrazole Reference Standard (CRM or qualified AWS) into a 50 mL volumetric flask.
Dissolve and dilute to volume with Diluent (Water:Acetonitrile, 50:50 v/v).
Causality: The 50:50 diluent matches the initial mobile phase conditions, preventing solvent-induced peak distortion (the "solvent effect") commonly seen in early-eluting polar heterocycles.
Step 2: Chromatographic Conditions
Column: C18, 150 x 4.6 mm, 3.5 µm (Provides optimal retention for the hydrophobic tert-butyl group).
Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in Water.
Mobile Phase B: 0.1% TFA in Acetonitrile.
Gradient: 10% B to 90% B over 15 minutes.
Causality: TFA acts as an ion-pairing agent. By suppressing the ionization of the pyrazole nitrogen (pKa ~ 2.5), it ensures the analyte remains in its neutral state, which dramatically sharpens the peak and prevents tailing.
Step 3: System Suitability Test (SST)
Inject the Reference Standard solution six times consecutively.
Acceptance Criteria: Relative Standard Deviation (RSD) of peak area ≤ 2.0%; Tailing Factor ≤ 1.5; Theoretical Plates ≥ 5000.
Causality: SST is the cornerstone of trust. If the RSD exceeds 2.0%, it indicates injector inconsistency, column degradation, or standard precipitation. The analysis must be halted to prevent invalid data generation.
Step 4: Sample Bracketing
Inject the sequence: Blank -> Standard (x2) -> Samples (up to 10) -> Standard (x2).
Causality: Bracketing ensures that any instrumental drift (e.g., UV lamp intensity variation or slight flow rate changes) over the course of the run is accounted for, maintaining strict quantitative integrity.
Orthogonal Techniques for Structural Confirmation
While HPLC-UV is standard for routine purity and assay, the initial qualification of an in-house 5-Bromo-3-tert-butyl-1H-pyrazole standard requires orthogonal structural elucidation to confirm identity prior to its use as a reference.
¹H NMR Spectroscopy: Crucial for confirming the position of the bromine atom. The absence of a proton signal at the C5 position and the presence of a sharp singlet for the tert-butyl group (~1.3 ppm) confirm the regiochemistry.
Causality: Because 1H-pyrazoles undergo rapid annular tautomerism in solution, ¹H NMR spectra in protic solvents may exhibit severe peak broadening. Using a strictly anhydrous aprotic solvent (e.g., DMSO-d6 or CDCl3) is critical during structural elucidation to accurately resolve the tautomeric states.
GC-MS: Utilized to identify the characteristic bromine isotopic pattern.
Causality: Bromine naturally exists as two isotopes (⁷⁹Br and ⁸¹Br) in a nearly 1:1 ratio. The mass spectrum will display distinct M and M+2 peaks of equal intensity at m/z 202 and 204, definitively confirming the presence of a single bromine atom in the standard.
References
ICH Q2(R2) Validation of Analytical Procedures
Source: International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH)
URL:[Link]
A Senior Application Scientist's Guide to the Proper Disposal of 5-Bromo-3-tert-butyl-1H-pyrazole
Hazard Profile and Risk Assessment The foundational step in any disposal plan is a thorough understanding of the compound's potential hazards. Based on data from analogous pyrazole structures, a conservative hazard profi...
Author: BenchChem Technical Support Team. Date: March 2026
Hazard Profile and Risk Assessment
The foundational step in any disposal plan is a thorough understanding of the compound's potential hazards. Based on data from analogous pyrazole structures, a conservative hazard profile for 5-Bromo-3-tert-butyl-1H-pyrazole should be assumed.[3][4][5] The primary risks are associated with irritation and potential toxicity.
Causality of Hazards: The pyrazole ring system, combined with a halogen (bromine), makes the molecule reactive and biologically active. Bromine is an excellent leaving group in various reactions, and its presence classifies the compound as a halogenated organic, which has specific environmental and disposal implications.[6] During incineration, for instance, halogenated compounds can produce acidic gases like hydrogen bromide, requiring specialized disposal facilities.[3]
Assumed Hazard Profile based on Analogous Compounds
Incompatible Materials: To prevent dangerous reactions, this compound and its waste must be kept separate from strong oxidizing agents, strong reducing agents, acids, acid chlorides, and acid anhydrides.[1][3]
Personal Protective Equipment (PPE) Protocol
A multi-layered PPE approach is mandatory to mitigate the risks of exposure during handling and disposal.
Eye Protection : Wear tightly fitting safety goggles with side-shields that conform to EN 166 (EU) or NIOSH (US) standards.[1]
Hand Protection : Use chemical-impermeable gloves (e.g., nitrile rubber). Inspect gloves for integrity before each use.[1][8]
Skin and Body Protection : A standard laboratory coat is required. For tasks with a higher risk of splash or dust generation, consider additional protective clothing.[1]
Respiratory Protection : All handling of the solid compound or its solutions should occur within a certified chemical fume hood to prevent inhalation of dust or aerosols.[1][3]
Step-by-Step Disposal and Containerization Protocol
The cardinal rule for this compound is that it must never be disposed of via sewer drains or in general municipal waste.[3][9] The only acceptable pathway is through a licensed professional waste disposal service.[1][4][10]
Step 1: Designate as Halogenated Organic Waste
From the moment it is declared waste, 5-Bromo-3-tert-butyl-1H-pyrazole must be categorized as "Halogenated Organic Waste".[6] This segregation is critical because halogenated and non-halogenated waste streams are treated differently by disposal facilities.
Step 2: Select a Compatible Waste Container
Use only containers approved for chemical waste.[9] The original container is often the best choice for unused product.[11] For waste solutions or contaminated materials, a high-density polyethylene (HDPE) or glass container with a secure, screw-top lid is appropriate.[6][12] Ensure the container is clean and free of residues that could react with the waste.[12]
Step 3: Container Labeling
Proper labeling is essential for safety and regulatory compliance.[1][9] The label must be applied before the first drop of waste is added and must include:
The words "HAZARDOUS WASTE ".
The full chemical name: "Waste 5-Bromo-3-tert-butyl-1H-pyrazole ". Do not use abbreviations.
Relevant hazard pictograms (e.g., GHS07 for irritant/harmful).[7]
The accumulation start date.
Step 4: Accumulation and Storage
Add waste to the container in a designated Satellite Accumulation Area, such as inside a chemical fume hood.[11][13]
Keep the waste container securely closed at all times, except when actively adding waste.[12][13] This prevents the release of vapors and protects against spills.
Do not overfill the container. A general rule is to fill to no more than 75-80% capacity to allow for vapor expansion.[12]
Store the container in a cool, dry, well-ventilated area away from heat or direct sunlight and segregated from incompatible materials.[9][12] Secondary containment (e.g., a plastic tub) is highly recommended to contain potential leaks.[11][12]
Step 5: Arranging Final Disposal
Once the container is full or the waste is no longer being generated, contact your institution's EH&S department to arrange for pickup by a licensed waste disposal contractor.[11][13]
Spill Management Protocol
Accidental spills must be treated as hazardous waste events.[11]
Evacuate & Alert : Immediately alert personnel in the vicinity and evacuate the immediate area.[1]
Ventilate : Ensure the area is well-ventilated, typically by ensuring the chemical fume hood is operating correctly.[1]
Contain : For solid spills, carefully sweep up the material to avoid creating dust and place it in a sealed, labeled waste container.[3][14] For liquid spills, cover with an inert absorbent material (e.g., sand, vermiculite), allow it to absorb, then scoop the material into the waste container.[1][7]
Decontaminate : Clean the spill area with a suitable solvent or detergent and water.[1]
Dispose : All materials used for cleanup, including contaminated PPE, absorbents, and cleaning supplies, must be placed in the hazardous waste container for disposal.[11]
Disposal Workflow Diagram
The following diagram outlines the decision-making process for the safe handling and disposal of 5-Bromo-3-tert-butyl-1H-pyrazole.
Caption: Disposal workflow for 5-Bromo-3-tert-butyl-1H-pyrazole.
References
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Labor Security System. (n.d.). Chemical Waste Disposal in the Laboratory: Safe and Effective Solutions.
University of Pennsylvania EHRS. (2003, February 15). LABORATORY CHEMICAL WASTE MANAGEMENT GUIDELINES.
University of Glasgow. (n.d.). Chemical Waste (Guidance Note). Retrieved from University of Glasgow Safety and Environmental Protection Services.
Vanderbilt University Medical Center. (n.d.). Laboratory Guide for Managing Chemical Waste. Retrieved from VUMC Office of Clinical and Research Safety.
BenchChem. (2025). Proper Disposal of 5-Bromo-1-butyl-1H-pyrazole: A Comprehensive Guide for Laboratory Professionals.
Thermo Fisher Scientific. (2025, September 19). SAFETY DATA SHEET - 4-Bromo-1,3,5-trimethyl-1H-pyrazole.
[Supplier Website]. (n.d.). MSDS of 5-Bromo-3-methyl-1H-pyrazole.
Fisher Scientific. (2025, December 22). SAFETY DATA SHEET - 4-Bromo-3,5-dimethylpyrazole.
CymitQuimica. (2024, December 19). Safety Data Sheet - (5-bromo-1H-pyrazol-3-yl)methanol hydrochloride.
ThermoFisher Scientific. (2010, October 16). SAFETY DATA SHEET - 3-(tert-Butyl)-1H-pyrazol-5-amine.
National Center for Biotechnology Information. (n.d.). 5-bromo-1H-pyrazole-3-carboxylic acid. PubChem Compound Database.
Braun Research Group, University of Illinois Urbana-Champaign. (n.d.). Halogenated Organic Liquids - Standard Operating Procedure.
Fisher Scientific. (2025, December 20). SAFETY DATA SHEET - 3-(tert-Butyl)-1-methyl-1H-pyrazole-5-carboxylic acid.
Clark, J. H., & Macquarrie, D. J. (Eds.). (2017). 'Green' and Sustainable Halogenation Processes. In Handbook of Green Chemistry. Wiley-VCH.
ETH Zürich. (n.d.). Factsheet: Disposal of Hazardous Waste - Basic Principles.
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